Tritriacontane-14,18-dione

• CAS: 825629-39-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Structure of Long-Chain 1,5-Diketones: A Focus on Tritriacontane-14,18-dione

Chemical Structure and Physicochemical Properties

Tritriacontane-14,18-dione is a long-chain aliphatic ketone with a 33-carbon backbone.[1] The key structural feature is the presence of two carbonyl (keto) groups at the 14th and 18th carbon positions. This arrangement classifies it as a 1,5-diketone, as the carbonyl groups are separated by three methylene units.

The long, nonpolar aliphatic chain dictates the molecule's physical properties. It is expected to be a waxy solid at room temperature with a high melting point and low solubility in polar solvents like water, but soluble in nonpolar organic solvents.[2] A related long-chain β-diketone, tritriacontane-16,18-dione, is noted to be a solid at room temperature and is found in some natural sources like Eucalyptus species.[3][4]

Caption: Chemical structure of tritriacontane-14,18-dione.

Synthetic Strategies for 1,5-Diketones

The synthesis of 1,5-diketones is a well-established area of organic chemistry, with several reliable methods available.[5] These approaches are broadly applicable and can be adapted for the synthesis of long-chain aliphatic diketones like tritriacontane-14,18-dione.

Michael Addition

The Michael addition is a cornerstone reaction for the formation of 1,5-dicarbonyl compounds.[6] This reaction involves the conjugate addition of a nucleophile, typically an enolate, to an α,β-unsaturated carbonyl compound.[7]

Causality of Experimental Choices:

• Base: A strong base is required to deprotonate the ketone to form the nucleophilic enolate. The choice of base depends on the pKa of the ketone.

• Solvent: An aprotic solvent is typically used to prevent protonation of the enolate.

• Temperature: The reaction is often carried out at low temperatures to control the reactivity of the enolate and prevent side reactions.

Experimental Protocol: General Michael Addition

• To a solution of the ketone in a dry, aprotic solvent (e.g., THF, ether) under an inert atmosphere (e.g., argon, nitrogen), add a strong base (e.g., lithium diisopropylamide (LDA), sodium hydride (NaH)) at a low temperature (e.g., -78 °C).

• Stir the mixture for a period to allow for complete enolate formation.

• Add a solution of the α,β-unsaturated ketone in the same solvent dropwise to the enolate solution.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Quench the reaction with a proton source (e.g., saturated aqueous ammonium chloride).

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: General workflow for Michael addition synthesis of 1,5-diketones.

Claisen-Schmidt Condensation followed by Michael Addition

This method can be performed as a two-step or a one-pot synthesis.[8] It involves the base-catalyzed condensation of an aldehyde with a ketone to form an α,β-unsaturated ketone (a chalcone), which then undergoes a Michael addition with another equivalent of the ketone enolate.[9][10]

Causality of Experimental Choices:

• Stoichiometry: The ratio of ketone to aldehyde is crucial. In a one-pot reaction, an excess of the ketone is often used to ensure both the formation of the chalcone and its subsequent reaction.

• Base: A moderately strong base like sodium hydroxide or potassium hydroxide is typically sufficient for both the condensation and the Michael addition.[5]

• Solvent: Protic solvents like ethanol are often used.[9]

Experimental Protocol: One-Pot Claisen-Schmidt/Michael Addition [9]

• Dissolve the ketone in a suitable solvent (e.g., ethanol).

• Add an aqueous solution of a base (e.g., NaOH, KOH) and stir.

• Add the aldehyde to the mixture.

• Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Neutralize the reaction mixture with acid.

• Isolate the product by filtration or extraction.

• Purify the crude product by recrystallization or column chromatography.

Sources

• 1. CAS 24514-86-1: tritriacontane-16,18-dione | CymitQuimica [cymitquimica.com]
• 2. np-mrd.org [np-mrd.org]
• 3. 16,18-Tritriacontanedione | C33H64O2 | CID 154874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. In situ formed acetals facilitated direct Michael addition of unactivated ketones - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 1,5-Diketone synthesis by C-C coupling [organic-chemistry.org]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. One-Pot Synthesis of 1,5-Diketones under a Transition-Metal-Free Condition: Application in the Synthesis of 2,4,6-Triaryl Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 10. Decoding the ‘black box’ reactivity that is organocuprate conjugate addition chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

The Biological Activity of Long-Chain Aliphatic Ketones: A Technical Guide to Structure-Activity Relationships and Mechanistic Profiling

Executive Summary

Long-chain aliphatic ketones (LCAKs) represent a structurally diverse class of bioactive lipids characterized by a central or off-center carbonyl group flanked by extended saturated or unsaturated hydrocarbon chains (typically C11​ to C35+​ ). Historically recognized as primary constituents of plant cuticular waxes (e.g., Ruta chalepensis, Trewia polycarpa) and insect pheromones, LCAKs are now gaining significant traction in drug discovery[1][2].

As a Senior Application Scientist, I approach LCAKs not merely as phytochemical isolates, but as tunable hydrophobic scaffolds. The biological efficacy of these molecules—ranging from antimicrobial and antibiofilm activities to anti-inflammatory modulation—is strictly dictated by their carbon chain length, carbonyl positioning, and resulting lipophilicity[3][4]. This guide synthesizes the mechanistic causality behind LCAK bioactivity and provides self-validating experimental frameworks for their evaluation in preclinical models.

Structural Biology & Physicochemical Profiling

The biological activity of an aliphatic ketone is a direct consequence of its physicochemical properties. The aliphatic tail drives hydrophobic interactions, allowing the molecule to partition into lipid bilayers, while the polar carbonyl group acts as a hydrogen bond acceptor, anchoring the molecule near the lipid-water interface or interacting with specific protein residues[3][5].

Structure-activity relationship (SAR) studies indicate a "Goldilocks effect" regarding chain length. For instance, contact toxicity and antimicrobial efficacy often peak at mid-to-long chain lengths (e.g., C11​ to C12​ ) and diminish as the chain extends beyond an optimal length due to extreme hydrophobicity and poor aqueous solubility, which prevents the molecule from reaching its cellular target[3].

Table 1: Quantitative & Structural Comparison of Key LCAKs

Compound Name	Chain Length	Primary Natural Source	Key Biological Activity	Putative Mechanism / Target
2-Nonanone	C9​	Ruta chalepensis[1]	Antifungal, Antioxidant	DNA damage response activation[6]
2-Undecanone	C11​	Ruta spp., Probiotic Bacilli[5][7]	Antibiofilm, Antimicrobial	Hwp-1 protein binding (Gln 58)[5]
5-Octadecanone	C18​	Synthetic / Lipidomics[3]	Anti-inflammatory (Predicted)	Membrane fluidity modulation[3]
12-Tricosanone	C23​	Plant waxes[4]	Antimicrobial	Lipid bilayer intercalation[4]
Hentriacontan-16-one	C31​	Trewia polycarpa[2]	Antibacterial (MRSA), Wound Healing	Synergistic membrane disruption[2]

Mechanisms of Action: Causality in Bioactivity

To harness LCAKs for therapeutic development, we must understand why they work. The bioactivity of these molecules is primarily driven by two distinct, yet overlapping, mechanistic pathways:

Membrane Intercalation and Fluidity Modulation

Because LCAKs are highly lipophilic, they readily partition into the phospholipid bilayers of bacterial and fungal pathogens. The insertion of a long, rigid aliphatic chain disrupts the highly ordered packing of native membrane lipids[3]. This intercalation alters membrane fluidity, leading to the leakage of intracellular contents and the functional collapse of membrane-bound enzymes and efflux pumps[8].

Targeted Protein Binding (The Antibiofilm Paradigm)

Beyond non-specific membrane disruption, specific LCAKs exhibit targeted protein interactions. A landmark study on 2-undecanone (a C11​ methyl ketone) demonstrated profound antibiofilm and anti-hyphal activity against Candida albicans[5]. Molecular docking and in vitro validation revealed that the carbonyl oxygen of 2-undecanone specifically interacts with the Gln 58 amino acid residue of the Hyphal Wall Protein-1 (Hwp-1)[5]. By blocking this critical virulence factor, the ketone prevents the yeast-to-hyphae transition, effectively neutralizing the pathogen's ability to form recalcitrant biofilms.

Fig 1: Dual mechanism of action of LCAKs via membrane disruption and targeted protein inhibition.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of LCAKs requires protocols with built-in validation steps. The following workflows are designed to establish causality between ketone application and biological response.

Protocol 1: Quantitative Biofilm Inhibition Assay (Candida albicans)

This protocol evaluates the anti-hyphal and antibiofilm efficacy of mid-chain ketones (e.g., 2-undecanone)[5]. It utilizes a self-validating design by incorporating both a metabolic viability dye (XTT) and a biomass stain (Crystal Violet) to distinguish between growth inhibition and specific biofilm disruption.

Step-by-Step Methodology:

• Inoculum Preparation: Culture C. albicans (SC5314) overnight in YPD broth at 30°C. Wash and resuspend cells in RPMI 1640 medium to a final concentration of 1×106 CFU/mL.

• Compound Administration: In a 96-well flat-bottom microtiter plate, add 100 µL of the cell suspension. Add LCAK treatments (dissolved in 1% DMSO) at varying concentrations (e.g., 10, 25, 50, 100 µg/mL).

  • Validation Control: Include a vehicle control (1% DMSO) and a positive control (Fluconazole).

• Incubation: Incubate the plates statically at 37°C for 24 to 48 hours to allow for robust biofilm formation.

• Washing and Fixation: Carefully aspirate the planktonic cells. Wash the wells three times with sterile Phosphate-Buffered Saline (PBS) to remove non-adherent cells. Fix the remaining biofilm with 200 µL of 99% methanol for 15 minutes.

• Staining & Quantification:

  • Add 200 µL of 0.1% Crystal Violet (CV) solution to each well for 20 minutes.

  • Wash extensively with distilled water until the wash is clear.

  • Solubilize the bound CV with 200 µL of 33% acetic acid.

  • Measure absorbance at 590 nm using a microplate reader.

Fig 2: Step-by-step experimental workflow for the quantification of LCAK-induced biofilm inhibition.

Protocol 2: Membrane Fluidity Assessment via Fluorescence Polarization

To prove the causality of membrane intercalation[3], we measure the rotational dynamics of a fluorescent probe (1,6-diphenyl-1,3,5-hexatriene, DPH) embedded in liposomes treated with LCAKs.

Step-by-Step Methodology:

• Liposome Preparation: Hydrate a lipid film (e.g., DPPC:Cholesterol) in HEPES buffer. Extrude through a 100 nm polycarbonate membrane to form Large Unilamellar Vesicles (LUVs).

• Probe Incorporation: Incubate LUVs with 2 µM DPH (in THF) for 1 hour at 37°C in the dark. DPH naturally partitions into the hydrophobic core of the lipid bilayer.

• Ketone Treatment: Introduce the target LCAK (e.g., 12-Tricosanone) to the labeled LUVs. Incubate for 30 minutes to allow the aliphatic chains to intercalate.

• Anisotropy Measurement: Measure fluorescence polarization using a spectrofluorometer (Excitation: 350 nm, Emission: 452 nm).

  • Data Interpretation: A decrease in fluorescence anisotropy ( r ) directly correlates with an increase in membrane fluidity, proving that the LCAK is disrupting lipid packing.

Conclusion

Long-chain aliphatic ketones are not mere structural anomalies of plant metabolism; they are highly specific modulators of cellular membranes and protein targets. By understanding the strict structure-activity relationships governing their chain lengths, and by deploying rigorous, self-validating assays like fluorescence polarization and biofilm quantification, drug development professionals can effectively harness LCAKs as novel antimicrobial, anti-inflammatory, and antibiofilm agents.

References

• Validating the Biological Activity of Synthetic 5-Octadecanone: A Comparative Guide. Benchchem.
• A Comparative Analysis of 12-Tricosanone and Other Long-Chain Ketones for Researchers and Drug Development Professionals. Benchchem.
• Headspace Solid Phase Micro-Extraction of Volatile Constituents Produced from Saudi Ruta chalepensis and Molecular Docking Study of Potential Antioxidant Activity. MDPI.
• Variations in Essential Oil Compositions and Cyclooxygenase (COX) Inhibiting Potential of Ruta chalepensis L. Essential Oil. DergiPark.
• Isolation and structural characterization of a long chain aliphatic ketone hentriacontan 16 one from the root bark of Trewia polycarpa as a potential source of bioactive compounds. ResearchGate.
• The Bacillary Postbiotics, Including 2-Undecanone, Suppress the Virulence of Pathogenic Microorganisms. PMC (NIH).
• 2-Undecanone controls pepper anthracnose by simultaneous activation of host resistance and direct antifungal action. ResearchGate.
• Lipids from Microalgae for Cosmetic Applications. MDPI.

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• 8. mdpi.com [mdpi.com]

Advanced Research Applications of Tritriacontane-14,18-dione: A Technical Whitepaper

Executive Summary & Mechanistic Profiling

As research into very-long-chain fatty acid (VLCFA) derivatives accelerates, plant epicuticular waxes have emerged as a rich source of bioactive aliphatic compounds. Among these, Tritriacontane-14,18-dione (CAS 825629-39-8) —a 33-carbon aliphatic diketone—presents unique opportunities for materials science, chemoprevention, and synthetic chemistry.

Expert Insight on Structural Classification: Commercial chemical databases frequently misclassify Tritriacontane-14,18-dione as a "natural beta-diketone"[1]. However, a rigorous structural analysis of its IUPAC nomenclature reveals it is a 1,5-diketone (with carbonyl groups positioned at C14 and C18). This distinction is paramount for researchers: while 1,3-diketones (beta-diketones) are primarily utilized for metal chelation via enolate formation, 1,5-diketones are privileged synthons for condensation reactions (e.g., forming pyridines and pyrans) and exhibit entirely different conformational flexibility when integrated into lipid bilayers.

This guide provides a comprehensive framework for utilizing Tritriacontane-14,18-dione in advanced research, grounded in self-validating experimental protocols and mechanistic causality.

Core Research Applications

Biomimetic Superhydrophobic Coatings

In nature, long-chain diketones are synthesized via the fatty acid elongase (FAE) complex and transported to the plant cuticle to form highly crystalline, hydrophobic barriers that prevent desiccation and pathogen entry[2]. Due to its extreme lipophilicity and high molecular weight, Tritriacontane-14,18-dione can be utilized to engineer biomimetic superhydrophobic surfaces. When deposited via spin-coating or vapor deposition, the compound self-assembles into micro-crystalline structures that trap air, drastically increasing the water contact angle.

Lipophilic Antioxidant & Membrane Stabilizer

Long-chain aliphatic diketones have demonstrated efficacy in modifying wide-spectrum organ carcinogenesis and mitigating oxidative stress[3]. Unlike hydrophilic antioxidants (e.g., ascorbic acid) that operate in the cytosol, Tritriacontane-14,18-dione anchors deeply within the phospholipid bilayer. Its extended hydrocarbon tails stabilize the membrane via Van der Waals interactions, while the dione moiety acts as a localized radical scavenger, interrupting the lipid peroxidation cascade initiated by Reactive Oxygen Species (ROS).

Precursor for Complex Heterocycle Synthesis

The 1,5-diketone architecture is a classic precursor for the synthesis of complex heterocycles. Through a modified Paal-Knorr condensation, Tritriacontane-14,18-dione can be reacted with primary amines or ammonia to yield highly lipophilic 2,6-dialkylpyridines. These derivatives are highly sought after as specialized surfactants, liposomal membrane anchors, and phase-transfer catalysts.

Quantitative Data & Analytics

To facilitate experimental design, the physicochemical properties and comparative reactivity profiles of Tritriacontane-14,18-dione are summarized below.

Table 1: Physicochemical Properties of Tritriacontane-14,18-dione

Parameter	Value / Description	Research Implication
Molecular Formula	C₃₃H₆₄O₂	High carbon-to-oxygen ratio dictates extreme hydrophobicity.
Molecular Weight	492.9 g/mol	Requires non-polar solvents (e.g., TMO, Hexane) for solubilization.
Functional Group	1,5-Diketone	Incapable of forming stable bidentate metal chelates (unlike 1,3-diketones); ideal for cyclization.
Physical State	Solid (Crystalline)	Suitable for thermal property investigations and surface coating applications.

Table 2: Comparative Reactivity in Wax Matrices

Compound Class	Example	Primary Reactivity	Biological / Material Function
1,3-Diketone	16,18-Tritriacontanedione	Strong metal chelation (Cu²⁺, Fe³⁺)	Metal detoxification in plant cuticles.
1,5-Diketone	Tritriacontane-14,18-dione	Amine condensation, radical scavenging	Structural membrane stability, heterocycle precursor.
Alkane	Nonacosane (C₂₉H₆₀)	Inert	Baseline waterproofing.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in validation steps to ensure reproducibility and data integrity.

Protocol 1: Extraction and Isolation from Plant Epicuticular Wax

Causality: Traditional maceration yields poor recovery of very-long-chain ketones. We employ Accelerated Solvent Extraction (ASE) using 2,2,5,5-tetramethyloxolane (TMO), a sustainable non-polar solvent that maximizes the solubilization of high-molecular-weight aliphatics[4].

• Sample Preparation: Lyophilize 10 g of target plant biomass (e.g., Eucalyptus leaves) to remove all moisture, which can interfere with solvent penetration.

• Internal Standard Addition (Validation Step): Spike the biomass with 50 µg of Nonadecanoic acid (C19) to allow for the quantification of extraction efficiency.

• ASE Parameters: Load the sample into an ASE cell. Extract using TMO at 80°C and 1500 psi for 3 static cycles of 5 minutes each. Rationale: Elevated temperature and pressure overcome the lattice energy of the crystalline wax.

• Fractionation: Concentrate the crude extract under a nitrogen stream. Resuspend in hexane and apply to a Silica Gel Solid-Phase Extraction (SPE) cartridge.

• Elution: Elute alkanes with 100% hexane. Elute the diketone fraction using a 90:10 Hexane:Diethyl Ether gradient.

• Validation: Analyze the eluate via GC-MS. Tritriacontane-14,18-dione will present a distinct fragmentation pattern (cleavage adjacent to the carbonyls). Calculate recovery based on the C19 internal standard.

Protocol 2: Synthesis of Lipophilic Pyridines via Condensation

Causality: Exploiting the 1,5-diketone structure, this protocol converts the linear molecule into a pyridine derivative, demonstrating its utility as a synthetic building block.

• Reagent Mixing: Dissolve 1.0 mmol of purified Tritriacontane-14,18-dione in 15 mL of glacial acetic acid in a round-bottom flask.

• Nitrogen Insertion: Add 5.0 mmol of Ammonium Acetate ( NH4​OAc ). Rationale: Excess ammonia drives the equilibrium of the initial imine formation.

• Reflux: Heat the mixture to reflux (118°C) under an inert argon atmosphere for 12 hours.

• Oxidation (Aromatization): Cool to room temperature. Add 1.2 mmol of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to oxidize the dihydropyridine intermediate into the fully aromatic pyridine. Stir for 2 hours.

• Validation: Quench with saturated NaHCO3​ and extract with dichloromethane. Run 1H -NMR on the organic layer. The disappearance of the alpha-carbonyl protons and the appearance of aromatic protons ( δ 7.0 - 8.5 ppm) validates the successful cyclization.

Visualizations of Workflows and Mechanisms

Fig 1. Step-by-step extraction and validation workflow for epicuticular long-chain diketones.

Fig 2. Logical workflow of the modified Paal-Knorr cyclization converting the 1,5-diketone into a lipophilic pyridine.

References

• Inxight Drugs / NCATS. "16,18-TRITRIACONTANEDIONE (Antioxidant properties of long-chain diketones)." National Center for Advancing Translational Sciences,[Link][3]

• MDPI. "Identification and Analysis of Cuticular Wax Biosynthesis Related Genes." International Journal of Molecular Sciences,[Link][2]

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• 2. Identification and Analysis of Cuticular Wax Biosynthesis Related Genes in Salicornia europaea Under NaCl Treatment [mdpi.com]
• 3. 16,18-TRITRIACONTANEDIONE [drugs.ncats.io]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Isolation and Purification of Tritriacontane-14,18-dione from Complex Reaction Mixtures

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Areas: Lipid Nanoparticle (LNP) Formulation, Biomaterials, and Antioxidant Research

Introduction & Mechanistic Context

Tritriacontane-14,18-dione (CAS: 825629-39-8) is a highly hydrophobic, long-chain aliphatic 1,5-diketone[1]. Compounds of this structural class are increasingly critical in the synthesis of advanced lipidic excipients and biomimetic waxes[2]. However, isolating ultra-long-chain aliphatic diketones from crude synthetic mixtures presents severe chromatographic challenges.

Due to its extreme lipophilicity and high molecular weight, Tritriacontane-14,18-dione exhibits near-zero solubility in aqueous environments. Consequently, standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is entirely ineffective, as the compound will precipitate on the column[3]. Furthermore, the target diketone must be separated from structurally similar unreacted precursors (e.g., mono-ketones, long-chain alkanes, and fatty acid esters) which co-elute under standard normal-phase conditions.

This application note outlines a self-validating, multi-dimensional purification strategy. By sequentially leveraging normal-phase flash chromatography, Non-Aqueous Reversed-Phase (NARP) HPLC, and a final recrystallization step, researchers can reproducibly achieve >99% purity.

Physicochemical Properties & Rationale for Purification Strategy

Understanding the physicochemical behavior of Tritriacontane-14,18-dione is essential for designing an effective purification workflow. The extreme hydrophobicity dictates the exclusion of water from all high-resolution chromatographic steps.

Table 1: Physicochemical Properties of Tritriacontane-14,18-dione

Property	Value / Description
Chemical Name	Tritriacontane-14,18-dione
CAS Registry Number	825629-39-8
Molecular Formula	C₃₃H₆₄O₂
Molecular Weight	492.87 g/mol
Physical State	Waxy solid (at 25°C)
LogP (Estimated)	> 14 (Highly lipophilic)
Solubility Profile	Soluble in Hexane, Chloroform, DCM; Insoluble in Water

Causality in Method Selection (E-E-A-T)

• Normal-Phase Silica Chromatography: Exploits the polarity of the two carbonyl groups. The 1,5-diketone moiety interacts with the silanol groups of the stationary phase, allowing bulk separation from entirely non-polar alkane byproducts. A highly non-polar solvent system of n-hexane/diethyl ether (90:10 v/v) provides optimal retention and prevents the compound from eluting in the solvent front[4].

• NARP-HPLC: Because standard RP-HPLC fails for C33 aliphatic chains, NARP-HPLC is strictly required. NARP utilizes a completely non-aqueous mobile phase (e.g., Acetonitrile/Isopropanol), which maintains analyte solubility while retaining the partition-based separation mechanism of the C18 stationary phase[5]. This step resolves trace mono-ketones that co-elute during silica chromatography.

• Recrystallization: The linear C33 aliphatic chain promotes highly ordered crystallization. Hot hexane selectively precipitates the target diketone upon cooling, leaving trace structurally irregular impurities in the mother liquor.

Experimental Workflow & Protocols

Figure 1: Workflow for the purification of Tritriacontane-14,18-dione from crude mixture.

Step 1: Reaction Quenching and Liquid-Liquid Extraction (LLE)

Objective: Remove water-soluble catalysts, salts, and short-chain polar impurities.

• Quench the crude reaction mixture by adding an equal volume of saturated aqueous ammonium chloride (NH₄Cl).

• Extract the aqueous layer three times with n-hexane (3 × 50 mL per gram of crude material). Note: Hexane is preferred over ethyl acetate to prevent the extraction of highly polar byproducts.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure at 35°C to yield a crude waxy residue.

Step 2: Normal-Phase Flash Column Chromatography

Objective: Bulk isolation of the diketone fraction from unreacted alkanes.

• Prepare a silica gel column (230–400 mesh) using n-hexane as the packing solvent. Maintain a 1:50 ratio of crude mass to silica mass.

• Dry-load the crude waxy residue onto the silica gel to ensure a tight loading band.

• Elute with a gradient of 100% n-hexane transitioning to n-hexane/diethyl ether (90:10 v/v)[4].

• Monitor fractions via Thin Layer Chromatography (TLC). Tritriacontane-14,18-dione typically elutes at an Rf of ~0.28–0.35 in the 90:10 system.

  • Self-Validation Tip: Because the compound lacks a strong UV chromophore, visualize TLC plates using a phosphomolybdic acid (PMA) or potassium permanganate (KMnO₄) stain followed by aggressive heating.

• Pool and concentrate the diketone-rich fractions.

Step 3: Non-Aqueous Reversed-Phase (NARP) HPLC

Objective: High-resolution separation of co-eluting long-chain aliphatic impurities (e.g., mono-ketones).

• Column: C18 Preparative Column (e.g., 250 × 21.2 mm, 5 µm).

• Mobile Phase: Isocratic mixture of Acetonitrile (ACN) and Isopropanol (IPA) (e.g., 40:60 ACN:IPA v/v). Strictly avoid water to prevent column fouling and analyte precipitation[6].

• Flow Rate: 15 mL/min.

• Detection: Utilize an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD). UV detection is unreliable for this compound due to the weak carbonyl absorption at ~274 nm[4].

• Collect the major peak corresponding to the target diketone and evaporate the solvent under a stream of nitrogen.

Step 4: Recrystallization (Final Polishing)

Objective: Achieve >99% final purity and obtain a workable, free-flowing solid.

• Dissolve the NARP-HPLC purified fraction in a minimum volume of boiling n-hexane (approx. 5–10 mL per gram of compound).

• Slowly cool the solution to room temperature to allow crystal nucleation, then transfer to a -20°C freezer for 12 hours to maximize yield.

• Filter the resulting white waxy crystals through a chilled Buchner funnel.

• Wash the filter cake with ice-cold absolute ethanol to strip away any residual lipophilic surface impurities.

• Dry the crystals under high vacuum (0.1 mbar) at room temperature for 24 hours to remove all trace solvents.

References

• Ramaroson-Raonizafinimanana, B., et al. (2000). "Long-Chain Aliphatic β-Diketones from Epicuticular Wax of Vanilla Bean Species. Synthesis of Nervonoylacetone." Journal of Agricultural and Food Chemistry. URL:[Link]

• National Center for Biotechnology Information. "16,18-Tritriacontanedione | C33H64O2 | CID 154874". PubChem. URL:[Link]

• Bicanic, D., et al. (2007). "Separation and Direct Detection of Long Chain Fatty Acids and their Methylesters by the Non-Aqueous Reversed Phase HPLC..." Journal of Liquid Chromatography & Related Technologies. URL:[Link]

• Holčapek, M., et al. (2016). "Retention behavior of lipids in reversed-phase ultrahigh-performance liquid chromatography–electrospray ionization mass spectrometry." Journal of Chromatography A. URL:[Link]

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Application Note: Orthogonal Extraction and Chromatographic Purification of Tritriacontane-16,18-dione

Target Audience: Analytical Chemists, Natural Product Researchers, and Drug Development Scientists. Compound Focus: Tritriacontane-16,18-dione (CAS: 24514-86-1)

Introduction & Rationale

Tritriacontane-16,18-dione is a 33-carbon, long-chain aliphatic β-diketone predominantly found in the epicuticular waxes of Eucalyptus and Vanilla species 1, [[2]](). It has garnered significant interest in pharmacological research due to its potent antioxidant properties and its ability to modulate multi-organ carcinogenesis in experimental models 3, 4.

Isolating this specific β-diketone presents a formidable chromatographic challenge. The massive 33-carbon alkyl backbone heavily masks the dipole moment of the 16,18-dione moiety, causing the target molecule to co-elute with structurally similar n-alkanes, waxy esters, and primary alcohols on standard normal-phase silica columns 5.

To solve this, this protocol employs an orthogonal purification strategy . By exploiting the unique ability of the 1,3-diketone motif to act as a bidentate ligand, we introduce a highly selective Copper(II) chelation step prior to silica gel column chromatography 5, 6. This dual-mechanism approach guarantees the high-purity recovery required for rigorous downstream biological assays and structural elucidation.

Experimental Workflow

Workflow for the orthogonal extraction and chromatographic purification of β-diketones.

Materials and Reagents

• Matrix: Dried leaves of Eucalyptus globulus or Vanilla beans 7, [[4]]().

• Solvents: n-Hexane (HPLC grade), Ethyl Acetate, Concentrated Hydrochloric Acid (HCl).

• Reagents: Copper(II) acetate (saturated aqueous solution), Phosphomolybdic acid (TLC stain).

• Stationary Phase: Silica gel 60 (70-230 mesh) 8.

Step-by-Step Methodology

Phase 1: Matrix Extraction

Causality Check: We utilize Soxhlet extraction with n-hexane to selectively target the highly lipophilic epicuticular wax layer while actively excluding polar intracellular polyphenols, tannins, and carbohydrates 7, [[4]]().

• Pulverize 40 g of dried plant matrix into a coarse powder.

• Load the powder into a Soxhlet apparatus and extract with 150 mL of n-hexane at reflux for 16 hours 7.

• Concentrate the solvent under reduced pressure to yield the crude lipidic wax extract.

Phase 2: Selective Cu(II) Chelation (Orthogonal Cleanup)

Causality Check: The 1,3-diketone motif of Tritriacontane-16,18-dione acts as a bidentate ligand, forming a stable, dark-blue coordination complex with Cu²⁺ ions 5, 6. Because bulk hydrocarbons and waxy esters lack this structural feature, they do not chelate, allowing for a rapid phase-separation-based isolation 6.

• Dissolve 2.5 g of the crude lipid extract in 70 mL of hot n-hexane 7.

• Transfer the solution to a separatory funnel and add 50 mL of a hot, saturated aqueous solution of copper(II) acetate 7, 6.

• Shake vigorously for 20 minutes and allow the phases to stand for 1 hour. A distinct dark blue Cu-diketone complex will precipitate at the aqueous-organic interface 6.

• Isolate the interfacial complex via vacuum filtration.

• Regeneration: Redissolve the solid complex in fresh n-hexane and wash with concentrated HCl. The acidic environment strips the copper, partitioning the free tritriacontane-16,18-dione back into the organic phase 6.

• Wash the organic phase with deionized water until neutral, dry over anhydrous Na₂SO₄, and evaporate to dryness.

Phase 3: High-Resolution Column Chromatography

Causality Check: Despite the chelation cleanup, trace structural isomers or co-precipitated lipids may remain. A carefully optimized normal-phase gradient resolves the final target. Because the molecule's extreme hydrophobicity dictates its retention factor, a highly non-polar mobile phase is strictly required 4.

• Prepare a glass column (e.g., 2.4 cm internal diameter) packed with 50 g of Silica gel 60 slurried in 100% n-hexane 7, 8.

• Load the regenerated β-diketone fraction (dissolved in a minimal volume of hexane) onto the column bed.

• Elute using the optimized gradient detailed in Table 1 .

Data Presentation: Gradient Optimization

Table 1: Column Chromatography Gradient for Tritriacontane-16,18-dione

Fraction	Mobile Phase (Hexane:Ethyl Acetate v/v)	Volume (CV)*	Elution Profile & Target Compounds
1–3	100:0	3	Dead volume; residual n-alkanes and non-polar hydrocarbons.
4–6	98:2	3	Waxy esters and low-polarity lipid contaminants.
7–9	90:10	3	Tritriacontane-16,18-dione (Purified β-diketone) 7, [[4]]().
10–12	80:20	2	Column wash; trace polar alcohols and sterols.

*CV = Column Volumes.

Self-Validating System (TLC): Monitor the 90:10 fractions via Thin-Layer Chromatography (TLC) using an n-hexane/diethyl ether (90:10 v/v) mobile phase. Tritriacontane-16,18-dione will resolve as an intense spot (Rf ≈ 0.51–0.61) when visualized with phosphomolybdic acid spray followed by gentle heating 7.

Analytical Validation & Troubleshooting

Issue: Peak Tailing in GC-MS Analysis Long-chain β-diketones like tritriacontane-16,18-dione frequently exhibit severe peak tailing or thermal degradation during standard Gas Chromatography-Mass Spectrometry (GC-MS) analysis. Solution: Prior to injection, perform chemical derivatization. Treat the purified fraction with hydrazine to form a stable pyrazole derivative. This structural modification lowers the boiling point, prevents thermal degradation, and yields highly diagnostic mass fragment ions (e.g., m/z 96, 109) that unambiguously confirm the 16,18-position of the diketone moiety 5. Alternatively, silylation with MSTFA/TMCS can be used to cap active hydrogens to improve volatility 6.

References

• Long-Chain Aliphatic β-Diketones from Epicuticular Wax of Vanilla Bean Species. Synthesis of Nervonoylacetone. Journal of Agricultural and Food Chemistry - ACS Publications.7

• Tritriacontane-16,18-dione | Research Compound. Benchchem. 5

• Technical Support Center: Identification of Long-Chain Ketones in Plant Extracts. Benchchem. 6

• Terpenoids from Eucalyptus deglupta. Der Pharma Chemica. 8

• 16,18-Tritriacontanedione | C33H64O2 | CID 154874. PubChem. 1

• Showing NP-Card for Tritriacontane-16,18-dione (NP0050652). NP-MRD.2

• Effects of n-tritriacontane-16,18-dione, curcumin, chlorphyllin, dihydroguaiaretic acid, tannic acid and phytic acid on the initiation stage in a rat multi-organ carcinogenesis model. PubMed. 3

• Natural Antioxidants Isolated from Eucalyptus Leaf Waxes. Agricultural and Biological Chemistry. 4

Sources

• 1. 16,18-Tritriacontanedione | C33H64O2 | CID 154874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. np-mrd.org [np-mrd.org]
• 3. Effects of n-tritriacontane-16,18-dione, curcumin, chlorphyllin, dihydroguaiaretic acid, tannic acid and phytic acid on the initiation stage in a rat multi-organ carcinogenesis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. s1.thcdn.com [s1.thcdn.com]
• 5. Tritriacontane-16,18-dione|Research Compound [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. derpharmachemica.com [derpharmachemica.com]

Comprehensive ¹H and ¹³C NMR Characterization Protocol for Long-Chain Aliphatic β-Diketones

Scientific Context and Scope

Long-chain aliphatic β-diketones, such as hentriacontane-14,16-dione (Htd) found abundantly in wheat straw epicuticular waxes, play critical roles in plant abiotic stress resistance and serve as highly effective bio-based lipophilic chelating agents for metal recovery[1]. In drug development, related β-diketone motifs are investigated for their immunosuppressive and anti-inflammatory properties[2].

The structural elucidation of these molecules relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy. The defining chemical feature of β-diketones is their keto-enol tautomerism. Because the interconversion between the diketo and enol forms is slow on the NMR timescale, both tautomers can be observed simultaneously as distinct signal sets in the spectrum[2]. This application note provides a self-validating, step-by-step protocol for the acquisition, assignment, and quantitative analysis of long-chain β-diketones using ¹H and ¹³C NMR.

Mechanistic Insights: Tautomerism on the NMR Timescale

Understanding the causality behind the observed NMR signals is crucial for accurate interpretation.

• Slow Exchange: The energy barrier for the proton transfer between the carbon (diketo) and oxygen (enol) is sufficiently high that the exchange rate is slower than the NMR observation frequency. Consequently, the spectrum acts as a "snapshot," capturing both the diketo and enol forms[2].

• Low-Barrier Hydrogen Bonds (LBHB): In the enol tautomer, the hydroxyl proton forms a strong, intramolecular hydrogen bond with the adjacent carbonyl oxygen. This LBHB severely deshields the proton, shifting its ¹H resonance to an unusually high frequency (≈15.0–16.0 ppm)[2].

• Solvent Causality: The tautomeric equilibrium is highly solvent-dependent. Non-polar, aprotic solvents like CDCl₃ do not compete for hydrogen bonding, thereby stabilizing the intramolecular H-bond of the enol form and shifting the equilibrium heavily toward the enol tautomer (often >80%). Conversely, polar solvents like DMSO-d₆ disrupt this internal bond, increasing the relative population of the diketo form[2].

Experimental Protocols

Protocol 1: Sample Preparation and Solvent Selection

To ensure a self-validating system, the sample preparation must be strictly controlled to prevent line broadening from paramagnetic impurities (e.g., trace metals from extraction) or rapid proton exchange driven by trace water.

• Purification: Ensure the long-chain β-diketone (e.g., extracted via supercritical CO₂ or solvent extraction) is demetallated. If isolated as a copper complex, strip the metal using concentrated hydrochloric acid and wash thoroughly with deionized water prior to drying[3].

• Solvent Selection: Dissolve 15–20 mg of the purified diketone in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Causality: CDCl₃ is chosen to maximize the enol tautomer population, providing the clearest resolution of the critical enol CH and OH signals[4].

• Drying: Pass the dissolved sample through a short plug of anhydrous sodium sulfate (Na₂SO₄) directly into the 5 mm NMR tube. Trace water will cause the enol OH signal to broaden or exchange, invalidating the integration.

Protocol 2: NMR Acquisition Strategy

• ¹H NMR (1D): Acquire at 400 MHz or higher. Use a standard 30° pulse sequence (zg30) with a relaxation delay (D1) of at least 2 seconds to ensure complete relaxation of the quaternary and highly deshielded protons. Set the spectral width to at least 20 ppm to capture the enol OH signal[2].

• ¹³C NMR (1D): Acquire at 100 MHz or higher using proton decoupling (zgpg30). Increase the relaxation delay to 3–5 seconds to ensure accurate integration of the carbonyl carbons (~190–205 ppm), which lack attached protons and relax slowly.

• 2D HSQC & HMBC: Acquire 2D spectra to resolve the overlapping aliphatic envelope (CH₂ chain). HSQC will map directly bonded ¹H-¹³C pairs, while HMBC will correlate the central enol CH/diketo CH₂ protons to the adjacent carbonyl carbons, validating the tautomeric assignments.

Analytical Workflow Visualization

Analytical workflow for the NMR characterization and tautomeric quantification of β-diketones.

Data Interpretation and Quantitative Analysis

Chemical Shift Assignments

The long aliphatic chains (e.g., C31 in hentriacontane-14,16-dione) create a massive overlapping multiplet around 1.25 ppm in the ¹H spectrum[1]. Therefore, structural validation relies on the isolated signals near the β-diketone core.

Table 1: Characteristic ¹H NMR Chemical Shifts (CDCl₃)

Proton Position	Enol Tautomer (δ ppm)	Diketo Tautomer (δ ppm)	Multiplicity	Integration
Chelate OH	~15.5	N/A	Singlet (broad)	1H
Central C-H(2)	~5.5	~3.5	Singlet	1H (Enol) / 2H (Keto)
α-CH₂ to C=O	~2.3	~2.5	Triplet	4H
Bulk Aliphatic CH₂	1.25	1.25	Multiplet	~50H (varies by chain)

| Terminal CH₃ | 0.88 | 0.88 | Triplet | 6H |

Note: A simple indicator of the diketo-form is the ¹H resonance integrating to 2H for the central CH₂ group at ≈3.5 ppm, while the enol form shows a 1H singlet at ≈5.5 ppm[2][4].

Table 2: Characteristic ¹³C NMR Chemical Shifts (CDCl₃)

Carbon Position	Enol Tautomer (δ ppm)	Diketo Tautomer (δ ppm)
Carbonyl (C=O)	~191.0 - 193.0	~204.0
Central C-H(2)	~99.5	~57.5
α-CH₂ to C=O	~38.5	~43.0
Bulk Aliphatic CH₂	29.0 - 31.0	29.0 - 31.0

| Terminal CH₃ | 14.1 | 14.1 |

Tautomerization Ratio Calculation

To determine the keto-enol ratio, utilize the isolated singlets of the central carbon protons, which are free from the aliphatic envelope[4].

• Integrate the enol central CH singlet at ~5.5 ppm ( Ienol​ ).

• Integrate the diketo central CH₂ singlet at ~3.5 ppm ( Iketo​ ).

• Calculate the molar percentage of the enol form using the following formula, accounting for the number of protons contributing to each signal:

%Enol=(Ienol​+(Iketo​/2)Ienol​​)×100

System Self-Validation

To ensure the protocol is self-validating, researchers must cross-reference the ¹H integration of the enol OH (~15.5 ppm) with the enol CH (~5.5 ppm). A 1:1 integration ratio confirms that the highly deshielded proton belongs exclusively to the intramolecularly hydrogen-bonded enol form and is not an artifact of water or solvent exchange[2]. Furthermore, the 2D HSQC spectrum must show no cross-peak for the enol C-OH carbon (~191 ppm), validating its quaternary nature in the tautomeric state.

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. Structural Studies of β-Diketones and Their Implications on Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. β-Diketone (Beta-diketone) tautomerization ratio determined via 60 MHz benchtop NMR — Nanalysis [nanalysis.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Long-Chain β-Diketone Synthesis

Welcome to the Advanced Application Support Center. The synthesis of long-chain aliphatic β-diketones (C10–C20+) presents unique thermodynamic and kinetic challenges compared to their short-chain or aromatic counterparts. Due to their extreme lipophilicity and the similar pKa values of the intermediates, researchers frequently encounter competing side reactions such as O-acylation, aldol self-condensation, and retro-Claisen cleavage.

This guide is designed by Senior Application Scientists to help you diagnose, understand, and resolve these specific synthetic bottlenecks using field-proven, self-validating methodologies.

Diagnostic Workflow for Side Reactions

Before altering your reaction conditions, use the decision tree below to identify the root cause of your yield loss based on LC-MS or NMR analysis of your crude mixture.

Diagnostic workflow for identifying and resolving β-diketone synthesis side reactions.

Knowledge Base: Frequently Asked Questions (FAQs)

Q1: Why am I getting predominantly O-acylated products (enol esters) instead of the desired C-acylated β-diketone?

The Causality: This is a classic Hard-Soft Acid-Base (HSAB) mismatch. When you use hard bases (like NaH or LDA) with acyl chlorides, you generate a "naked" or highly polarized enolate. The oxygen atom of the enolate is a "hard" nucleophile, and the acyl chloride carbonyl is a "hard" electrophile. Kinetically, hard-hard interactions are favored, leading to rapid O-acylation. The Solution: Transition to a "soft enolization" strategy using 1[1]. The magnesium ion strongly chelates both the enolate oxygen and the incoming acylating agent, physically shielding the oxygen and templating the C-C bond formation.

Q2: My LC-MS shows significant amounts of α,β-unsaturated ketones. How do I suppress this aldol condensation?

The Causality: In a mixed Claisen condensation, the α-hydrogens of the ketone (pKa ~20) are more acidic than those of the ester (pKa ~25), meaning the ketone is preferentially deprotonated[2]. However, long-chain aliphatic ketones lack the steric hindrance of aromatic ketones. If your base is too weak (e.g., NaOEt) or added too slowly, the unreacted ketone competes with the ester as an electrophile. While the initial aldol addition is reversible, the subsequent dehydration to an α,β-unsaturated ketone is irreversible and drives the side reaction forward[2]. The Solution: You must ensure 100% kinetic enolate formation before the electrophile is introduced. Use a strong, non-nucleophilic base (LiHMDS) at -78 °C, and use the ester in a 2-to-1 excess.

Q3: The reaction seems to work, but during workup, my long-chain β-diketone degrades into smaller carboxylic acids and ketones. What is happening?

The Causality: You are observing a Retro-Claisen cleavage. The product β-diketone is highly acidic (pKa ~9-11) and exists safely as an enolate in the basic reaction mixture. However, during aqueous workup, if the environment is highly basic or subjected to Brønsted acids at elevated temperatures, water or hydroxide can nucleophilically attack the neutral β-diketone carbonyl, cleaving the C-C bond[3]. The Solution: The quench must be strictly controlled. Pour the cold reaction mixture into a vigorously stirred, ice-cold solution of saturated aqueous NH₄Cl or 1M HCl to instantly protonate the enolate and neutralize residual base simultaneously.

Q4: I am using long-chain fatty acid derivatives (e.g., C16-C18). The reaction stalls and yields are poor despite using LiHMDS.

The Causality: Long hydrophobic chains form micelles or aggregates in polar aprotic solvents like THF. The polar lithium enolate heads group together in the core, while the lipophilic tails form a protective shell. This physical aggregation prevents the ester/acyl chloride from accessing the nucleophilic carbon. The Solution: Add a non-polar co-solvent (e.g., 20-30% Toluene in THF) to disrupt the lipophilic interactions and solvate the long chains, exposing the reactive enolate core.

Mechanistic Divergence: Hard vs. Soft Enolization

Mechanistic divergence between hard and soft enolization affecting O- vs. C-acylation.

Validated Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Do not proceed to the next step unless the validation criteria are met.

Protocol A: Soft Enolization for Long-Chain β-Diketones (MgBr₂·OEt₂ Mediated)

Best for: Coupling ketones with acyl chlorides while completely suppressing O-acylation.

• Preparation: In an oven-dried flask under N₂, dissolve the long-chain ketone (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M).

• Lewis Acid Addition: Add anhydrous MgBr₂·OEt₂ (2.5 equiv). Stir for 10 minutes at room temperature.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) dropwise.

  • Self-Validation Checkpoint: The solution should turn pale yellow and exhibit a mild exotherm. If the solution remains completely colorless and cold, your MgBr₂·OEt₂ has likely hydrated and lost its Lewis acidity. Discard and use a fresh bottle.

• Acylation: Slowly add the long-chain acyl chloride (1.2 equiv) dropwise over 15 minutes. Stir at room temperature for 4 hours.

  • Self-Validation Checkpoint: A white precipitate (DIPEA·HBr) will form as the reaction progresses. The disappearance of the sharp acyl chloride odor upon opening the flask (in a fume hood) indicates complete turnover.

• Workup: Quench with 1M HCl to dissolve the magnesium salts. Extract with CH₂Cl₂, wash with brine, and dry over Na₂SO₄.

Protocol B: Kinetic Enolate Formation (LiHMDS) with Esters

Best for: Classic crossed-Claisen condensations using unactivated esters.

• Enolate Formation: In a dry flask under N₂, cool a solution of LiHMDS (1.1 equiv, 1M in THF) to -78 °C. Add the long-chain ketone (1.0 equiv) in a 4:1 THF/Toluene mixture dropwise over 30 minutes. Stir for 1 hour at -78 °C.

  • Self-Validation Checkpoint: Remove a 0.1 mL aliquot, quench directly into D₂O, extract with CDCl₃, and run a quick ¹H-NMR. You must observe >95% disappearance of the α-proton signal. If not, extend the enolization time or check the titer of your LiHMDS.

• Ester Addition: Add the ester (1.5 equiv) dropwise. Maintain at -78 °C for 2 hours, then slowly warm to room temperature overnight.

  • Self-Validation Checkpoint: The reaction must remain homogeneous. If a thick, opaque gel forms, your long-chain enolate is aggregating. Add more Toluene to break the micelles.

• Quench: Cool the mixture back to 0 °C and pour into vigorously stirred cold saturated NH₄Cl to prevent Retro-Claisen cleavage.

Quantitative Condition Matrix

The following table summarizes the expected side-reaction profiles based on the chosen synthetic conditions, allowing for rapid comparison and optimization.

Reaction Condition	Electrophile	Major Side Reaction	Typical Yield of β-Diketone	Mechanistic Rationale
NaH / THF, 25 °C	Acyl Chloride	O-Acylation (>60%)	< 20%	Hard enolate oxygen attacks the hard acyl chloride electrophile.
NaOEt / EtOH, Reflux	Ester	Aldol Condensation	30–40%	Thermodynamic conditions allow unreacted ketone to act as an electrophile[2].
LiHMDS / THF, -78 °C	Ester	Unreacted / Aggregation	40–60%	Kinetic enolate forms perfectly, but long aliphatic chains aggregate in pure THF.
MgBr₂·OEt₂ / DIPEA, 25 °C	Acyl Chloride	None (Clean C-Acylation)	85–95%	Soft enolization templates C-C bond formation and shields the enolate oxygen[1].

References

• Recent Developments in the Synthesis of β-Diketones . PMC - NIH. 4

• (CF3CO)2O/CF3SO3H-mediated synthesis of 1,3-diketones from carboxylic acids and aromatic ketones . Beilstein Journals.5

• Synthesis of 1,3-diketones . Organic Chemistry Portal. 1

• Retro-Claisen Reaction of α-Allyl-1,3-diketones Catalyzed by Brønsted Acid . SIOC Journal. 3

• 23.8: Mixed Claisen Condensations . Chemistry LibreTexts. 2

Sources

• 1. 1,3-Diketone synthesis [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. sioc-journal.cn [sioc-journal.cn]
• 4. Recent Developments in the Synthesis of β-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - (CF3CO)2O/CF3SO3H-mediated synthesis of 1,3-diketones from carboxylic acids and aromatic ketones [beilstein-journals.org]

Technical Support Center: Optimizing Claisen Condensation for Long-Chain Ketone Synthesis

Welcome to the Advanced Synthesis Support Center. This guide is engineered for researchers, process chemists, and drug development professionals dealing with the unique thermodynamic and kinetic challenges of synthesizing long-chain β -keto esters and ketones via the Claisen condensation.

When working with long-chain aliphatic esters, standard protocols often fail due to the poor solubility of the resulting enolates, competing self-condensation, and unfavorable reaction equilibria. This document synthesizes mechanistic theory with field-proven troubleshooting strategies to ensure high-yield, reproducible syntheses.

I. Frequently Asked Questions (FAQs)

Q1: Why do standard alkoxide bases (e.g., NaOEt/EtOH) produce low yields when synthesizing long-chain β -keto esters? A1: The Claisen condensation is a highly reversible equilibrium process. For short-chain esters, the equilibrium is driven forward by the final deprotonation of the highly acidic β -keto ester product (pKa ~11) by the alkoxide base[1]. However, as the aliphatic chain length increases, the solubility of the resulting sodium enolate salt decreases drastically in protic solvents like ethanol. Furthermore, long-chain esters suffer from slower nucleophilic attack kinetics due to steric hindrance. To overcome this, researchers often replace alkoxides with non-nucleophilic, irreversible bases like Sodium Hydride (NaH) in aprotic solvents (e.g., THF) to force the equilibrium forward and maintain enolate solubility[2].

Q2: How can I prevent transesterification side reactions when performing a crossed Claisen condensation? A2: Transesterification occurs when the alkoxide base does not match the ester's alkoxy leaving group (e.g., using sodium methoxide with an ethyl ester). To prevent this, you must either:

• Use an alkoxide base that perfectly matches the ester group (e.g., NaOEt for ethyl esters)[3].

• Utilize a non-nucleophilic base such as Lithium Diisopropylamide (LDA) or NaH, which deprotonates the α -carbon without acting as a nucleophile at the carbonyl carbon[4].

Q3: What is the "thermodynamic sink" in the Claisen condensation, and why is it critical for long-chain substrates? A3: The entire mechanism—enolate formation, nucleophilic addition, and leaving group elimination—is reversible. The reaction only proceeds to completion because the final β -keto ester product is more acidic than the starting materials. The base deprotonates this product, forming a stable enolate that acts as a "thermodynamic sink," preventing the reverse reaction[1]. For long-chain substrates, ensuring this sink remains soluble in the reaction medium is critical; otherwise, the product precipitates prematurely, trapping unreacted starting materials.

II. Troubleshooting Guide: Common Failure Modes

Issue 1: Severe Self-Condensation in Crossed Claisen Reactions

Symptom: GC-MS or NMR reveals a complex mixture of homocoupled products rather than the desired crossed product. Causality: If both the ketone/ester donor and the ester acceptor possess α -hydrogens, the base will generate a mixture of enolates, leading to four possible condensation products[4]. Solution:

• Kinetic Control: Pre-form the enolate of the donor molecule using a strong, bulky base like LDA at -78 °C to ensure 100% quantitative enolization before slowly adding the acceptor ester[4].

• Substrate Selection: Whenever possible, design the synthesis so the electrophilic ester lacks α -hydrogens (e.g., benzoates, formates, or trifluoroacetates), eliminating its ability to self-condense.

Issue 2: Reaction Stalls / Incomplete Conversion

Symptom: High recovery of starting long-chain esters with minimal product formation. Causality: Moisture in the solvent quenching the base, or the base is insufficiently strong to drive the reaction. Solution: Switch from alkoxides to NaH in anhydrous Tetrahydrofuran (THF). THF offers high miscibility for long-chain aliphatic esters and excellent solubility for sodium enolates, ensuring a homogeneous reaction mixture[2]. Use a 1:1:2 molar ratio of ketone:ester:NaH. The excess NaH acts as an internal desiccant and alcohol scavenger, making the protocol highly robust[2].

III. Experimental Workflow: Synthesis of Long-Chain β -Diketones/Keto Esters

This self-validating protocol utilizes NaH in THF to synthesize long-chain β -diketones or β -keto esters, optimizing for enolate solubility and irreversible deprotonation[2].

Reagents & Materials:

• Long-chain methyl ketone or ester (Donor) - 1.0 eq

• Ester (Acceptor) - 1.0 eq

• Sodium Hydride (NaH, 60% dispersion in mineral oil) - 2.0 eq

• Anhydrous Tetrahydrofuran (THF)

• 1M HCl (for workup)

Step-by-Step Methodology:

• Preparation of the Base Suspension: Under an inert argon atmosphere, add 2.0 equivalents of NaH (60% dispersion) to a flame-dried round-bottom flask. Wash the NaH with anhydrous hexane (3 x 10 mL) to remove the mineral oil, decanting the solvent carefully. Suspend the purified NaH in anhydrous THF (approx. 5 mL per mmol of substrate).

• Enolate Generation: Cool the suspension to 0 °C. Dissolve the donor ketone/ester (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the NaH suspension over 15 minutes. Stir for 30 minutes at room temperature to ensure complete enolization. Self-Validation Check: Evolution of hydrogen gas indicates active enolate formation.

• Condensation: Dissolve the acceptor ester (1.0 eq) in anhydrous THF and add it dropwise to the reaction mixture.

• Reflux & Homogenization: Heat the reaction mixture to a gentle reflux (65 °C) for 4–12 hours. The high solubility of long-chain sodium enolates in THF will keep the mixture homogeneous[2].

• Quenching & Workup (The Thermodynamic Sink): Cool the reaction to 0 °C. Carefully quench the excess NaH by the dropwise addition of methanol, followed by acidification to pH 3 using 1M HCl. Causality: This acidic workup reprotonates the stable β -keto enolate (the thermodynamic sink), yielding the neutral, isolable product[4].

• Isolation: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash column chromatography or vacuum distillation.

IV. Quantitative Optimization Data

The following table summarizes the causal impact of different base/solvent systems on the yield of long-chain Claisen condensations, demonstrating why THF/NaH is the optimal choice.

Base System	Solvent	Enolate Solubility (Long-Chain)	Reversibility	Transesterification Risk	Typical Yield
NaOEt	Ethanol	Poor (Precipitates)	Highly Reversible	High (if ester = ethyl)	20 - 40%
NaOMe	Methanol	Poor	Highly Reversible	High (if ester = methyl)	15 - 35%
t-BuOK	Benzene	Moderate	Reversible	Low	50 - 65%
LDA	THF	Excellent	Irreversible	None	75 - 90%
NaH (2.0 eq)	THF	Excellent	Irreversible	None	80 - 95% [2]

V. Troubleshooting Decision Pathway

The following diagnostic tree outlines the logical steps for resolving low yields in long-chain Claisen condensations.

Caption: Diagnostic workflow for troubleshooting low yields in long-chain Claisen condensation reactions.

VI. References

• A convenient and practical synthesis of β -diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety . Beilstein Journal of Organic Chemistry. Available at:[Link]

• Claisen Condensation - Mixed Claisen Condensation . Organic Chemistry Tutor. Available at: [Link]

• 23.9: The Claisen Condensation Reactions of Esters . Chemistry LibreTexts. Available at:[Link]

• Claisen Condensation and Dieckmann Condensation . Master Organic Chemistry. Available at:[Link]

• Esters with only one α hydrogen generally give poor yields . Pearson. Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. BJOC - A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety [beilstein-journals.org]
• 3. Esters with only one α hydrogen generally give poor yields in the... | Study Prep in Pearson+ [pearson.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]

Technical Support Center: Troubleshooting the Purification of Tritriacontane-16,18-dione

Welcome to the Technical Support Center for the isolation and purification of long-chain aliphatic β -diketones. As a Senior Application Scientist, I have designed this guide to address the specific bottlenecks encountered when working with tritriacontane-16,18-dione (CAS 24514-86-1), a 33-carbon waxy solid[1]. Found abundantly in the epicuticular waxes of plants like Eucalyptus globulus and Dianthus spp., its extreme lipophilicity and keto-enol tautomerism make it notoriously difficult to separate from co-extracted alkanes and esters[2][3].

This center provides field-proven methodologies, mechanistic explanations, and self-validating protocols to ensure high-purity recovery.

Part 1: Quantitative Data & Chromatographic Behavior

Understanding the baseline physicochemical behavior of tritriacontane-16,18-dione is critical for designing an effective purification strategy. The table below summarizes key quantitative metrics to guide your solvent selection and expected yields.

Table 1: Solvent Optimization and Chromatographic Data

Parameter / Method	Target / Condition	Value / Observation	Reference
Molecular Weight	Tritriacontane-16,18-dione	492.9 g/mol	[1]
Rf Value (TLC)	n-Hexane / Acetone (9:1 v/v)	~0.80	[2]
Rf Value (TLC)	n-Hexane / Diethyl Ether (90:10 v/v)	0.25 – 0.35	[4]
Recovery Yield	Cu(OAc)₂ Chelation Method	~28% of total neutral lipids	[4]
Extraction Efficiency	Accelerated Solvent Ext. (ASE)	+20% vs. Maceration	[5]

Part 2: Validated Experimental Protocols

Protocol A: Copper(II) Chelation-Assisted Extraction

Causality: The β -dicarbonyl moiety of tritriacontane-16,18-dione undergoes enolization, allowing it to act as a bidentate ligand. It forms a stable, neutral, square-planar coordination complex with Cu²⁺ ions. Non-diketone impurities (such as long-chain alkanes and esters) cannot form this complex and remain unreacted in the organic phase, allowing for absolute chemical separation[5].

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 g of crude epicuticular wax in 70 mL of hot n-hexane (approx. 60°C) in an Erlenmeyer flask. Causality: Hot solvent is mandatory to overcome the high lattice energy of the waxy solid and ensure complete dissolution of the lipophilic chains[4].

• Chelation: Add 50 mL of a hot, saturated aqueous solution of copper(II) acetate (Cu(OAc)₂).

• Phase Mixing: Stir the mixture magnetically for 30 minutes. Caution: Avoid vigorous shaking to prevent the formation of stable emulsions driven by natural plant alcohols.

• Validation Checkpoint: Stop stirring and allow phase separation. A dark blue/green copper-diketone complex should precipitate at the aqueous-organic interface. If no precipitate is visible, the wax may not contain sufficient β -diketones, or the Cu(OAc)₂ solution was not fully saturated.

• Isolation: Filter the biphasic mixture through a sintered glass crucible to collect the precipitated complex. Wash the precipitate with cold n-hexane to remove adhering alkanes.

• Regeneration: Suspend the isolated blue complex in 50 mL of fresh n-hexane. Slowly add 20 mL of concentrated hydrochloric acid (HCl) and stir. Causality: The strong acid protonates the enolate oxygen atoms, breaking the coordination bonds and forcing the Cu²⁺ back into the aqueous phase, regenerating the free tritriacontane-16,18-dione[5].

• Recovery: Separate the organic layer, wash with deionized water until neutral, dry over anhydrous Na₂SO₄, and evaporate under reduced pressure to yield the purified waxy solid.

Protocol B: Normal-Phase Silica Gel Chromatography with Dry Loading

Causality: Separation is based on polarity. However, the enol tautomer of the β -diketone interacts strongly with the stationary phase. Dry loading prevents the sample from crystallizing at the column head, which would cause immediate clogging and channeling.

Step-by-Step Methodology:

• Dry Loading Preparation: Dissolve the crude extract in a large volume of hot chloroform. Add silica gel (1:2 sample-to-silica weight ratio). Evaporate the chloroform completely using a rotary evaporator until a free-flowing powder is obtained.

• Column Packing: Slurry-pack a chromatography column with silica gel using n-hexane.

• Sample Application: Evenly distribute the dry-loaded silica powder onto the top of the packed column bed. Cap with a 1 cm layer of clean sand to prevent bed disruption.

• Elution Strategy: Elute with a gradient of n-hexane to n-hexane/diethyl ether (90:10 v/v)[4]. Crucial Modification: Add 1% acetic acid to the mobile phase. Causality: The acid suppresses the ionization of silanol groups on the silica, preventing strong hydrogen bonding with the diketone's enol form, thereby eliminating peak tailing.

• Validation Checkpoint: Monitor fractions via TLC (eluent: n-hexane/acetone 9:1)[2]. The target compound should elute as a distinct, sharp spot (Rf ≈ 0.8) that stains positively (dark brown/black) with phosphomolybdic acid (PMA) upon heating.

Part 3: Workflow & Troubleshooting Visualizations

Figure 1: Cu(II) chelation workflow for selective isolation of β-diketones from plant waxes.

Figure 2: Troubleshooting logic tree for resolving common β-diketone purification bottlenecks.

Part 4: FAQs & Troubleshooting Guide

Q1: Why does my silica column clog immediately after loading the crude epicuticular wax extract? Causality: Tritriacontane-16,18-dione is a high-molecular-weight waxy solid[1]. It has extremely low solubility in cold, non-polar solvents[6]. When a warm sample solution hits the cooler silica gel, the waxes rapidly crystallize, blocking the interstitial pores of the stationary phase. Solution: Implement the dry-loading technique described in Protocol B. Alternatively, use a jacketed chromatography column heated to 40-50°C to keep the waxes in solution during the initial loading phase.

Q2: I am observing severe tailing and streaking on my TLC plates and broad peaks during column chromatography. How do I resolve this? Causality: The β -dicarbonyl moiety undergoes keto-enol tautomerism. The enol form acts as a strong hydrogen-bond donor and acceptor, interacting heterogeneously with the acidic silanol groups (-SiOH) on the silica gel surface, causing the compound to drag or "streak"[4]. Solution: Add a volatile organic acid modifier (e.g., 1% acetic acid or formic acid) to your mobile phase. The acid protonates the silanol groups, suppressing their interaction with the enol tautomer and resulting in sharp, symmetrical bands.

Q3: My isolated tritriacontane-16,18-dione is heavily contaminated with long-chain alkanes (e.g., heptacosane). Standard silica chromatography isn't separating them. What is the most efficient cleanup step? Causality: Long-chain alkanes and the fully saturated aliphatic chain of tritriacontane-16,18-dione share nearly identical van der Waals interactions and lipophilicity, making their Rf values frustratingly close in standard non-polar solvent systems[3]. Solution: Bypass traditional chromatography and utilize the Copper(II) Chelation method (Protocol A). The β -diketone selectively forms a coordination complex with Cu²⁺ ions, precipitating out of the organic phase, while unreactive alkanes remain dissolved[5].

Q4: During the chelation protocol, I formed a stubborn emulsion instead of a clean biphasic separation. How can I break it? Causality: Plant waxes contain natural emulsifiers (like long-chain alcohols and free fatty acids). When vigorously shaken with an aqueous copper acetate solution, these amphiphilic molecules stabilize the oil-water interface, preventing phase separation. Solution: Do not shake vigorously; use gentle magnetic stirring. To break an existing emulsion, add a small volume of saturated brine (NaCl) to increase the aqueous phase density, or centrifuge the mixture at 3000 x g for 10 minutes to force phase separation[5].

Sources

• 1. 16,18-Tritriacontanedione | C33H64O2 | CID 154874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. s1.thcdn.com [s1.thcdn.com]
• 3. Wax Composition of Serbian Dianthus spp. (Caryophyllaceae): Identification of New Metabolites and Chemotaxonomic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CAS 24514-86-1: tritriacontane-16,18-dione | CymitQuimica [cymitquimica.com]

Technical Support Center: Advanced Purification of Non-Crystalline Long-Chain Ketones

Long-chain aliphatic ketones (typically >C15) frequently present as waxy solids or viscous oils that resist traditional crystallization. Because the massive hydrophobic alkyl chain dominates the molecule's overall polarity, the dipole moment of the carbonyl group is masked. This causes severe co-elution with structurally similar long-chain alkanes and alcohols during standard normal-phase silica gel chromatography.

This technical guide provides field-proven, self-validating alternative workflows—chemical derivatization, counter-current chromatography, and short-path distillation—designed specifically to isolate non-crystalline ketones with >99% purity.

FAQ & Troubleshooting Guide

Section 1: Chemical Derivatization (Girard's Reagents)

Q: My long-chain ketone co-elutes with long-chain alcohols and alkanes on a silica column. How can I separate them when crystallization fails?

A: When physical properties (polarity, boiling point) are too similar for chromatographic separation, you must temporarily alter the chemical structure of the target molecule. Girard's Reagent T (GRT) is a quaternary ammonium hydrazide specifically designed for this exact scenario.

The Causality: GRT reacts selectively with the carbonyl group of the ketone under mildly acidic conditions to form a stable, highly polar, cationic hydrazone[1]. The permanent positive charge of the quaternary ammonium group completely overrides the lipophilicity of the long alkyl chain, drastically shifting the molecule's partition coefficient. A simple liquid-liquid extraction with a non-polar solvent will wash away the unreacted aliphatic alcohols and alkanes. Subsequent acid hydrolysis of the aqueous layer cleaves the hydrazone, regenerating the pure lipophilic ketone[2].

Protocol: GRT Derivatization and Recovery Workflow

• Derivatization: Dissolve the crude waxy ketone mixture in methanol (use a methanol/dichloromethane co-solvent mixture if the long-chain ketone is poorly soluble)[1]. Add a 1.5x molar excess of Girard's Reagent T and 10% (v/v) glacial acetic acid.

• Reflux: Heat the mixture to reflux for 1 to 2 hours to drive the hydrazone formation to completion.

• Primary Extraction (Impurity Removal): Cool the mixture, dilute with 5 volumes of distilled water, and extract three times with diethyl ether. Critical Step: The organic layer contains your non-carbonyl impurities; the aqueous layer contains your derivatized ketone. Discard the organic layer.

• Hydrolysis: Add concentrated HCl dropwise to the retained aqueous phase until the pH drops below 1. Stir at 40°C for 2 hours to hydrolyze the hydrazone and release the free ketone.

• Final Recovery: Extract the aqueous phase three times with hexanes. Wash the combined organic layers with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure non-crystalline ketone.

Workflow for the purification of ketones using Girard's Reagent T derivatization.

Section 2: High-Speed Counter-Current Chromatography (HSCCC)

Q: I am scaling up a waxy ketone purification, but I am losing significant product to irreversible adsorption on silica columns. What is a scalable, high-recovery alternative?

A: High-Speed Counter-Current Chromatography (HSCCC) is a preparative liquid-liquid partition chromatography technique that completely eliminates the solid stationary phase[3].

The Causality: Because non-crystalline long-chain ketones are highly lipophilic and viscous, they tend to streak or irreversibly bind to the active silanol sites of solid supports, leading to severe tailing and poor mass recovery. HSCCC relies entirely on the partitioning of solutes between two immiscible liquid phases. The stationary liquid phase is held in place by centrifugal force while the mobile liquid phase is pumped through it. This guarantees near 100% sample recovery and eliminates solid-phase adsorption artifacts[3].

Data Presentation: Optimal HSCCC Solvent Systems for Long-Chain Ketones

To successfully purify long-chain ketones, selecting the right biphasic solvent system is critical. The target compound should ideally have a partition coefficient (K-value) between 0.5 and 2.0.

Solvent System Family	Composition Ratio (v/v)	Best Suited For	Typical K-value (Ketone)
HEMWat	Hexane : Ethyl Acetate : Methanol : Water (4:1:4:1)	Moderately polar aryl/aliphatic ketones[3]	0.8 - 1.2
Non-Aqueous	Heptane : Acetonitrile : Dichloromethane (2:1:1)	Highly lipophilic, very long-chain ketones (>C20)	1.0 - 1.5
Hexane/Methanol	n-Hexane : Methanol : Water (5:4:1)	Sesquiterpene ketones and waxy plant extracts	0.9 - 1.3

Section 3: Short-Path Distillation (SPD)

Q: My long-chain aliphatic ketone degrades under standard fractional distillation due to its high boiling point. How can I purify it thermally without destroying the molecule?

A: Short-Path Distillation (SPD), also known as molecular distillation, is the optimal thermal purification method for high-boiling, thermally sensitive non-crystalline compounds[4].

The Causality: Standard distillation subjects molecules to prolonged heat stress and requires them to travel up a long fractionation column against atmospheric or moderate vacuum pressures. In SPD, the distance between the heated evaporator surface and the internal condenser is extremely short—comparable to the mean free path of the vaporized molecules[4]. Combined with high vacuum (e.g., 10−3 mbar), this drastically lowers the boiling point and reduces the thermal residence time to mere seconds, preventing the thermal degradation of the long-chain ketone[4][5].

Protocol: Short-Path Distillation of Long-Chain Ketones

• Degassing: Pre-heat the crude ketone oil to 60°C under a moderate vacuum (10-50 mbar) in a feed flask. This removes residual solvents and dissolved gases, preventing explosive "bumping" during the main distillation[5].

• System Equilibration: Set the SPD internal condenser temperature to 50-60°C. Note: This must be warm enough to prevent the waxy ketone from solidifying and clogging the condenser, but cool enough to effectively condense the vapor[5].

• Vacuum & Evaporator Setup: Apply a high vacuum ( 10−3 mbar). Set the evaporator temperature to 120-150°C (optimize based on exact chain length; C15-C20 ketones typically distill efficiently in this range under high vacuum).

• Feeding: Introduce the degassed crude oil at a steady flow rate (e.g., 3-5 mL/min for lab-scale systems) while the wiper blades rotate (e.g., 300-500 rpm). This creates a thin, uniform film on the evaporator surface, maximizing evaporation efficiency[4].

• Collection: The purified long-chain ketone will condense on the internal condenser and flow into the distillate flask, leaving high-molecular-weight polymers and non-volatile impurities in the residue flask.

References

• Girard's reagent T 98 123-46-6 Source: Sigma-Aldrich URL
• Isolation of high purity 1-[2',4'-dihydroxy-3',5'-di-(3"-methylbut-2"-enyl)-6'-methoxy] phenylethanone from Acronychia pedunculata (L.) Miq.
• Girard's Reagent T Source: TargetMol URL
• Source: ACS Publications (Journal of Agricultural and Food Chemistry)
• Purification of Alaskan Walleye Pollock (Gadus chalcogrammus) and New Zealand Hoki (Macruronus novaezelandiae)
• Short-Path-Distillation Process of Lemongrass Essential Oil: Physicochemical Characterization and Assessment Quality of the Distillate and the Residue Products Source: ACS Publications URL

Sources

• 1. Girard's Reagent T | TargetMol [targetmol.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Isolation of high purity 1-[2',4'-dihydroxy-3',5'-di-(3"-methylbut-2"-enyl)-6'-methoxy] phenylethanone from Acronychia pedunculata (L.) Miq. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Purification of Alaskan Walleye Pollock (Gadus chalcogrammus) and New Zealand Hoki (Macruronus novaezelandiae) Liver Oil Using Short Path Distillation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of Tritriacontane-16,18-dione

Welcome to the technical support center for the synthesis of tritriacontane-16,18-dione. This guide is designed for researchers, scientists, and drug development professionals who are looking to scale up the production of this long-chain β-diketone. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to navigate the challenges of this synthesis.

I. Troubleshooting Guide

Scaling up any chemical synthesis can introduce unforeseen challenges. This section addresses common issues encountered during the synthesis of tritriacontane-16,18-dione and provides actionable solutions.

Issue 1: Low Yield of the Final Product

Question: We are experiencing significantly lower yields than expected when scaling up the Claisen condensation reaction. What are the potential causes and how can we improve the yield?

Answer:

Low yields in the large-scale synthesis of tritriacontane-16,18-dione, a long-chain β-diketone, can stem from several factors related to the Claisen condensation.[1][2][3][4] This reaction typically involves the condensation of an ester with a ketone or another ester in the presence of a strong base.[4][5][6]

Potential Causes & Solutions:

• Inefficient Enolate Formation: The formation of the ester enolate is a critical step.[5][6]

  • Insight: On a larger scale, localized concentration gradients can lead to incomplete deprotonation. The choice and handling of the base are crucial.

  • Solution:

    • Base Selection: Strong, non-nucleophilic bases like sodium hydride (NaH) or lithium diisopropylamide (LDA) are often preferred for their ability to irreversibly form the enolate.[1][7] The use of sodium ethoxide is also common but can lead to reversible reactions.[4]

    • Reaction Conditions: Ensure strictly anhydrous conditions, as any moisture will quench the base and the enolate. Use freshly distilled, dry solvents.

    • Addition Rate: Add the ester to the base suspension slowly and at a controlled temperature (e.g., 0 °C or below) to ensure complete and smooth enolate formation before the addition of the second ester or ketone.

• Side Reactions: Competing reactions can significantly reduce the yield of the desired β-diketone.

  • Insight: Self-condensation of the starting ester (if it has α-hydrogens) or aldol-type reactions can occur, especially with sterically hindered substrates.[1][8]

  • Solution:

    • Controlled Addition: Maintain a low concentration of the enolizable ester by adding it slowly to the reaction mixture containing the base and the non-enolizable ester (if applicable).

    • Temperature Control: Lowering the reaction temperature can help to disfavor side reactions, which often have higher activation energies.

• Incomplete Reaction: The reaction may not be going to completion.

  • Insight: With long-chain, sterically hindered molecules, reaction times may need to be extended.

  • Solution: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) of aliquots, to determine the optimal reaction time.

• Work-up and Purification Losses: The product may be lost during the work-up and purification steps.

  • Insight: Tritriacontane-16,18-dione is a high molecular weight, waxy solid with low solubility in polar solvents.[9]

  • Solution:

    • Acidification: After the reaction is complete, careful acidification is necessary to protonate the enolate of the β-diketone product.[5]

    • Extraction: Use a non-polar organic solvent like hexane or dichloromethane for efficient extraction from the aqueous layer.

    • Purification: A common and effective purification method for β-diketones is through the formation of a copper(II) complex. The β-diketone can be chelated with a copper(II) salt, and the resulting complex can be isolated and then decomposed with a dilute acid to yield the pure product.[10]

Issue 2: Formation of Significant Side Products

Question: Our scaled-up reaction is producing a complex mixture of products, making purification difficult. What are the likely side products and how can we minimize their formation?

Answer:

The formation of multiple side products is a common challenge when scaling up reactions involving strong bases and enolates.

Likely Side Products & Mitigation Strategies:

• Self-Condensation Product: If using two equivalents of the same ester, the desired product is formed. However, in a crossed Claisen condensation, self-condensation of the enolizable ester is a major side reaction.[4]

  • Mitigation: Use one ester that cannot form an enolate (e.g., an aromatic ester or a formate ester) or use a directed Claisen condensation approach.

• O-acylation vs. C-acylation: Enolates are ambident nucleophiles and can react at either the carbon or the oxygen atom. O-acylation leads to the formation of an enol ester, which is an undesired side product.

  • Insight: The C/O-acylation ratio can be influenced by factors such as the counterion, solvent, and temperature.[8]

  • Mitigation:

    • Solvent Choice: Non-coordinating solvents can favor C-acylation.[8]

    • Lewis Acids: The addition of a Lewis acid, such as ZnBr₂, can promote C-acylation by coordinating to the oxygen atom of the enolate.[1][8]

• Aldol Condensation Products: If a ketone is used as one of the starting materials, it can undergo self-condensation under basic conditions.[8]

  • Mitigation: Use a pre-formed enolate of the ketone or add the ketone slowly to the reaction mixture containing the ester and the base.

Issue 3: Difficulty in Purifying the Final Product

Question: We are struggling to obtain a pure sample of tritriacontane-16,18-dione. Standard column chromatography is not effective. What are the recommended purification techniques?

Answer:

The physical properties of tritriacontane-16,18-dione (high molecular weight, non-polar, waxy solid) make purification by standard silica gel chromatography challenging.[9]

Recommended Purification Strategies:

• Copper(II) Complexation: This is a highly effective method for purifying β-diketones.[10]

  • Mechanism: The enolate form of the β-diketone acts as a bidentate ligand, forming a stable chelate with copper(II) ions.[10] This complex is often a crystalline solid that can be easily separated from non-chelating impurities.

  • Protocol:

    • Dissolve the crude product in a suitable solvent (e.g., ethanol or a mixture of hexane and ethanol).

    • Add an aqueous solution of copper(II) acetate or copper(II) sulfate.

    • The copper complex will precipitate out of the solution.

    • Filter and wash the complex.

    • Suspend the complex in a non-polar solvent and treat it with a dilute acid (e.g., 10% HCl) to break the complex and regenerate the pure β-diketone.

    • Extract the pure product with an organic solvent, wash, dry, and concentrate.

• Recrystallization: If the crude product is of reasonable purity, recrystallization can be an effective final purification step.

  • Solvent Selection: Due to the non-polar nature of the molecule, a non-polar solvent or a mixture of solvents will be required. Hexane, heptane, or ethyl acetate/hexane mixtures are good starting points.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of tritriacontane-16,18-dione.

Q1: What are the most common synthetic routes to prepare tritriacontane-16,18-dione?

A1: The most prevalent method is a variation of the Claisen condensation.[1][3][4] A common approach involves the acylation of an ester enolate.[10] For tritriacontane-16,18-dione, this would typically involve the reaction of methyl palmitate (a C16 ester) with the enolate of hentriacontan-16-one (a C31 ketone) or a related long-chain ketone.[11] An alternative is the reaction of two equivalents of a C16 fatty acid derivative, such as methyl palmitate, under Claisen condensation conditions.[7][12][13]

Q2: What are the key starting materials for the synthesis?

A2: The key precursors are typically derived from long-chain fatty acids. For tritriacontane-16,18-dione (a C33 molecule), common starting materials would be:

• Palmitic Acid (C16): This can be converted to methyl palmitate or palmitoyl chloride.[7][12][13][14]

• Hentriacontan-16-one (Palmitone) (C31): This ketone can be used as the enolate precursor.[11][15]

Q3: What are the critical reaction parameters to control during scale-up?

A3:

• Stoichiometry: Precise control of the molar ratios of the reactants and the base is crucial. An excess of the base is often used to ensure complete enolate formation.[6]

• Temperature: Temperature control is vital to manage the reaction rate and minimize side reactions. Low temperatures are generally favored for enolate formation and the subsequent condensation.

• Mixing: Efficient stirring is essential on a larger scale to ensure homogeneity and prevent localized "hot spots" or concentration gradients.

• Inert Atmosphere: The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the reaction of the highly reactive enolates with oxygen or moisture.

Q4: How can I characterize the final product to confirm its identity and purity?

A4: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The spectra of β-diketones are characteristic, often showing the presence of both the keto and enol tautomers.[16]

• Mass Spectrometry (MS): GC-MS or direct infusion MS can confirm the molecular weight of the compound.[10] Fragmentation patterns can provide further structural information. For better volatility in GC-MS, the β-diketone can be derivatized to a pyrazole.[10]

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic carbonyl (C=O) stretching frequencies for the ketone groups.

• Melting Point: A sharp melting point close to the literature value (67.5-68 °C) is a good indicator of purity.

III. Experimental Protocols & Data

Protocol 1: Synthesis of Methyl Palmitate from Palmitic Acid

This protocol describes the acid-catalyzed esterification of palmitic acid.[7][12][13]

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Palmitic Acid	256.42	25.6 g	0.1
Methanol	32.04	80 mL	~2.0
Sulfuric Acid (conc.)	98.08	1 mL	-
Hexane	-	150 mL	-
Saturated NaHCO₃	-	100 mL	-
Brine	-	100 mL	-
Anhydrous MgSO₄	-	-	-

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add palmitic acid and methanol.

• Slowly add concentrated sulfuric acid while stirring.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and add 100 mL of hexane and 100 mL of water.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain methyl palmitate as a white solid.

Protocol 2: Synthesis of Tritriacontane-16,18-dione via Claisen-type Condensation

This protocol is a general guideline for the base-mediated condensation to form the β-diketone.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Hentriacontan-16-one	450.82	4.51 g	0.01
Methyl Palmitate	270.45	2.97 g	0.011
Sodium Hydride (60% in oil)	24.00	0.44 g	0.011
Anhydrous Toluene	-	100 mL	-
10% HCl	-	50 mL	-
Hexane	-	100 mL	-
Saturated NaHCO₃	-	50 mL	-
Brine	-	50 mL	-
Anhydrous MgSO₄	-	-	-

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add sodium hydride and anhydrous toluene.

• Cool the suspension to 0 °C.

• In a separate flask, dissolve hentriacontan-16-one in anhydrous toluene.

• Slowly add the solution of hentriacontan-16-one to the sodium hydride suspension.

• Allow the mixture to stir at room temperature for 1 hour to ensure complete enolate formation.

• Cool the reaction mixture back to 0 °C and slowly add a solution of methyl palmitate in anhydrous toluene.

• Allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction by TLC.

• Cool the reaction to room temperature and quench by the slow addition of 10% HCl.

• Transfer the mixture to a separatory funnel and extract with hexane.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by copper(II) complexation followed by recrystallization.

Visualization of the Synthetic Workflow

Sources

• 1. Recent Developments in the Synthesis of β-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. synarchive.com [synarchive.com]
• 4. Claisen Condensation [organic-chemistry.org]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. CAS 24514-86-1: tritriacontane-16,18-dione | CymitQuimica [cymitquimica.com]
• 10. Tritriacontane-16,18-dione|Research Compound [benchchem.com]
• 11. 16-Hentriacontanone | C31H62O | CID 94741 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. inha.elsevierpure.com [inha.elsevierpure.com]
• 13. asianpubs.org [asianpubs.org]
• 14. RU2654055C1 - Method of producing methyl ether of palmyteic acid (methylpalmitate) - Google Patents [patents.google.com]
• 15. 16-Hentriacontanone [webbook.nist.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Tritriacontane-14,18-dione Synthesis

Introduction & Synthetic Strategy

Tritriacontane-14,18-dione is a highly hydrophobic, 33-carbon aliphatic 1,5-diketone (C₃₃H₆₄O₂) utilized in biochemical and advanced materials research. Its synthesis requires precise carbon-carbon bond formation between a C17 methyl ketone (2-heptadecanone) and a C16 α,β-unsaturated ketone (1-hexadecen-3-one).

While classical Michael additions rely on strong bases to generate enolates, these conditions are highly problematic for 1,5-diketones, often triggering over-alkylation or intramolecular aldol condensations[1]. To ensure structural integrity and high yield, we mandate the Mukaiyama-Michael addition [2]. This approach utilizes a silyl enol ether intermediate and a Lewis acid catalyst (TiCl₄) to force strict 1,4-regioselectivity under mild, non-basic conditions[3].

Pathway & Impurity Workflow

Fig 1: Mukaiyama-Michael workflow for Tritriacontane-14,18-dione, highlighting impurity pathways.

FAQ: Reaction Optimization & Impurity Minimization

Q: Why am I seeing a branched 1,5-diketone isomer in my final product? A: This regioisomeric impurity arises from the formation of the thermodynamic silyl enol ether. 2-Heptadecanone is an unsymmetrical methyl ketone. If deprotonation occurs at the internal C3 methylene group rather than the terminal C1 methyl group, the subsequent Michael addition yields a branched carbon skeleton. Causality: Insufficiently low temperatures or the use of weak bases allows the enolate to equilibrate to the more substituted (thermodynamic) form. Solution: Enforce strict kinetic control. Pre-cool Lithium diisopropylamide (LDA) to -78 °C, add the ketone slowly, and trap the kinetic enolate immediately with Trimethylsilyl chloride (TMSCl).

Q: My LC-MS shows a major byproduct with a mass of [M-18] (m/z 474). What is this and how do I prevent it? A: A mass loss of 18 Da (H₂O) from the target 1,5-diketone indicates the formation of a cyclohexenone derivative, which is the classic Robinson annulation product[1]. 1,5-diketones are highly susceptible to intramolecular aldol condensation followed by dehydration. Causality: While the Mukaiyama-Michael addition avoids the strong bases that typically trigger this[2], the cyclization can still occur during an overly acidic workup (TiCl₄ generates HCl upon hydrolysis). Solution: Quench the TiCl₄ reaction mixture at -78 °C with a mild buffer, such as saturated aqueous NaHCO₃, before allowing the system to warm to room temperature. This neutralizes the acid before the aldol condensation can initiate.

Q: I am recovering a significant amount of unreacted 2-heptadecanone. Is the Michael addition failing? A: You are likely experiencing premature hydrolysis of the silyl enol ether back to the starting ketone. Causality: Silyl enol ethers are highly sensitive to moisture. Furthermore, TiCl₄ is violently hygroscopic; if the reagent has degraded, it will release HCl, which rapidly cleaves the silyl group before the carbon-carbon bond can form[3]. Solution: Employ rigorous Schlenk techniques. Use freshly distilled, anhydrous dichloromethane (DCM), and ensure the TiCl₄ is sourced from a fresh, sealed ampoule.

Quantitative Data: Impurity Profiling and Mitigation

Impurity Profile	LC-MS Signature	Root Cause (Causality)	Mitigation Strategy
Branched 1,5-Diketone	m/z 492 (Isomer)	Thermodynamic enolate equilibration	Enforce kinetic control: LDA at -78 °C, immediate TMSCl trap.
Cyclohexenone Derivative	m/z 474 ([M-18])	Intramolecular aldol (Robinson annulation)	Avoid strong acids/bases; quench TiCl₄ with NaHCO₃ at -78 °C.
Unreacted 2-Heptadecanone	m/z 254	Hydrolysis of silyl enol ether	Maintain strict anhydrous conditions; use fresh TiCl₄.
1,2-Addition Adduct	m/z 492 (Allylic alcohol)	Direct carbonyl attack instead of conjugate	Ensure stoichiometric TiCl₄ to properly lower the enone's LUMO.

Step-by-Step Methodology: Optimized Synthesis Protocol

Phase 1: Preparation of the Kinetic Silyl Enol Ether

• System Preparation: Purge a flame-dried Schlenk flask with Argon. Add anhydrous THF (0.5 M) and diisopropylamine (1.1 equiv). Cool the system to -78 °C using a dry ice/acetone bath.

• Base Generation: Add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise to form LDA. Stir for 30 minutes.

• Kinetic Deprotonation: Add 2-heptadecanone (1.0 equiv) dissolved in a minimal amount of anhydrous THF dropwise over 20 minutes. Stir for exactly 45 minutes at -78 °C to ensure complete kinetic deprotonation at the C1 methyl group.

• Silyl Trapping: Add freshly distilled TMSCl (1.2 equiv) dropwise. Allow the reaction to slowly warm to room temperature over 2 hours.

• Isolation: Concentrate the mixture under reduced pressure. Extract the residue with anhydrous hexane, filter under inert atmosphere to remove the precipitated LiCl, and concentrate the filtrate to yield the pure kinetic silyl enol ether. Proceed immediately to Phase 2.

Phase 2: Mukaiyama-Michael Addition

• Electrophile Activation: In a separate flame-dried flask, dissolve 1-hexadecen-3-one (1.0 equiv) in anhydrous DCM (0.2 M). Cool to -78 °C.

• Lewis Acid Addition: Add TiCl₄ (1.1 equiv) dropwise[4]. The solution will turn deep red/orange, indicating successful coordination to the enone carbonyl, which lowers its Lowest Unoccupied Molecular Orbital (LUMO) to favor 1,4-addition.

• Coupling: Dissolve the silyl enol ether (from Phase 1) in anhydrous DCM and add it dropwise to the enone complex over 30 minutes. Stir the reaction at -78 °C for 2 hours.

Phase 3: Quench and Purification

• Buffered Quench: To prevent acid-catalyzed Robinson annulation, quench the reaction strictly at -78 °C by adding 10 volumes of saturated aqueous NaHCO₃.

• Extraction: Allow the biphasic mixture to warm to room temperature. Extract the aqueous layer with DCM (3x).

• Washing: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (silica gel, gradient elution from 100% hexanes to 95:5 hexanes/ethyl acetate) to isolate pure Tritriacontane-14,18-dione.

References

• Title: Mukaiyama–Michael reaction: enantioselective strategies and applications in total synthesis Source: RSC Publishing URL: 2

• Title: Michael addition reaction Source: Wikipedia URL: 1

• Title: Michael Addition Mechanism Source: BYJU'S URL: 3

• Title: Mukaiyama Michael Addition Source: ResearchGate (citing Mukaiyama et al., J. Am. Chem. Soc., 1974) URL: 4

Sources

• 1. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 2. Mukaiyama–Michael reaction: enantioselective strategies and applications in total synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01134E [pubs.rsc.org]
• 3. byjus.com [byjus.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

"Tritriacontane-16,18-dione" antioxidant activity compared to BHT

As a Senior Application Scientist navigating the transition from synthetic preservatives to plant-derived bioactives, the comparative evaluation of antioxidants requires looking beyond generic radical scavenging assays. We must understand the physicochemical environment in which these molecules operate.

This guide provides an objective, data-driven comparison between Butylated Hydroxytoluene (BHT) —the industry-standard synthetic phenolic antioxidant—and Tritriacontane-16,18-dione , a naturally occurring aliphatic β-diketone isolated from Eucalyptus leaf waxes. By examining their divergent mechanisms, we can dictate their precise applications in drug development and cosmetic formulation.

Mechanistic Divergence: Phenolic vs. β-Diketone Pathways

The fundamental difference between BHT and Tritriacontane-16,18-dione lies in their structural chemistry and phase dependency.

BHT (Sterically Hindered Phenol): BHT relies on a phenolic hydroxyl group to donate a hydrogen atom to peroxy radicals (ROO•), forming a highly stable, resonance-delocalized phenoxyl radical. Because BHT is highly lipophilic, it dissolves seamlessly into anhydrous environments, making it exceptionally effective at halting autooxidation in bulk oils and pure lipid matrices.

Tritriacontane-16,18-dione (Aliphatic 1,3-Diketone): Tritriacontane-16,18-dione lacks a phenolic ring. Instead, its antioxidant capacity is driven entirely by its 1,3-diketone core, which must undergo keto-enol tautomerization to become an active hydrogen donor ()[1].

• The Causality of Phase Dependency: This tautomerization requires a polar medium (such as water or ethanol) to stabilize the transition state. Consequently, Tritriacontane-16,18-dione is completely inactive in bulk oil systems[1][2].

• The Role of Alkyl Chains: Tautomerization alone is insufficient. Short-chain diketones (like acetylacetone) have similar keto-enol ratios but zero antioxidant activity. Tritriacontane-16,18-dione possesses two long hydrophobic tails (C15H31). In an oil-in-water (O/W) emulsion, these tails anchor deep into the lipid droplet, forcing the active enol core to sit perfectly at the oil-water interface, directly intercepting aqueous peroxy radicals before they penetrate the lipid phase ()[1].

Systemic Visualization of Antioxidant Pathways

Fig 1: Divergent radical scavenging mechanisms of Tritriacontane-16,18-dione and BHT.

Self-Validating Experimental Protocols

To objectively compare these two compounds, we must utilize a dual-protocol system that tests their efficacy across different solvent matrixes.

Protocol A: Emulsion-Based Oxidation Assay (Thiocyanate Method)

Designed to validate water-dependent activation and interfacial efficacy.

• Emulsion Preparation: Homogenize linoleic acid, Tween 40, and a 0.2 M phosphate buffer (pH 7.0).

  • Causality: This creates a stable O/W interface, providing the exact structural environment required to evaluate the amphiphilic behavior of the β-diketone.

• Antioxidant Introduction: Introduce equimolar concentrations of BHT and Tritriacontane-16,18-dione dissolved in absolute ethanol.

  • Causality: Ethanol acts as a co-solvent, facilitating the initial keto-enol tautomerization of the diketone before it anchors into the lipid micelles.

• Accelerated Oxidation: Incubate the emulsion in sealed vials at 40°C in the dark for 7 days.

  • Causality: Accelerates thermal autooxidation while preventing UV-induced radical formation, isolating the thermal oxidation pathway.

• Colorimetric Detection: Daily, extract a 0.1 mL aliquot, mix with 75% ethanol, 30% ammonium thiocyanate, and 0.02 M FeCl2 in 3.5% HCl. Measure absorbance at 500 nm.

  • Causality: Hydroperoxides (primary oxidation products) oxidize Fe2+ to Fe3+, which complexes with thiocyanate to form a red chromophore. This directly quantifies early-stage lipid peroxidation at the interface ()[2].

Protocol B: Bulk Oil Autooxidation Assay (Active Oxygen Method)

Designed as a negative control to prove the β-diketone's reliance on an aqueous phase.

• Substrate Preparation: Utilize stripped sunflower oil (chromatographically purified to remove endogenous tocopherols).

  • Causality: Ensures baseline oxidation is purely a function of the added experimental antioxidants.

• Antioxidant Dispersion: Disperse equimolar amounts of BHT and Tritriacontane-16,18-dione directly into the anhydrous oil.

• Thermal Stress: Heat samples at 60°C under a constant flow of purified air.

• Peroxide Value (PV) Titration: Periodically titrate samples with sodium thiosulfate to measure hydroperoxide accumulation.

  • Causality: Validates the hypothesis that Tritriacontane-16,18-dione is inactive without an aqueous phase to support tautomerization ()[1].

Quantitative Efficacy Comparison

The experimental data reveals a stark contrast in performance dictated entirely by the formulation matrix.

Performance Metric	Tritriacontane-16,18-dione	Butylated Hydroxytoluene (BHT)
Molecular Class	Aliphatic 1,3-Diketone	Sterically Hindered Phenol
Primary Source	Eucalyptus spp. leaf waxes	Synthetic derivation
Active H-Donor Form	Enol tautomer	Phenolic hydroxyl group
Water/Ethanol System Efficacy	Superior (Outperforms BHT & Tocopherol)	High
Bulk Oil System Efficacy	Inactive (0% inhibition of autooxidation)	Superior (Near-total inhibition)
Phase Localization	Oil-Water Interface	Bulk Lipid Phase
Optimal Formulation Matrix	O/W Emulsions, Micellar solutions, Creams	Anhydrous lipids, Bulk oils, Serums

Formulation Implications for Drug Development

For formulation scientists, the data clearly indicates that BHT and Tritriacontane-16,18-dione are not interchangeable 1:1 substitutes.

If you are formulating an anhydrous lipid delivery system or a pure oil serum, BHT remains the superior choice due to its high lipophilicity and independence from solvent-catalyzed tautomerization. However, if you are formulating an oil-in-water (O/W) nanoemulsion , liposomal suspension, or aqueous cream, Tritriacontane-16,18-dione provides a highly potent, naturally derived alternative. Its unique C15H31 alkyl chains allow it to construct a defensive perimeter directly at the micellar interface, neutralizing aqueous peroxy radicals more effectively than BHT[1][2].

References

• Title: 16,18-Tritriacontanedione | CID 154874 Source: PubChem, National Institutes of Health URL: [Link]

• Title: Antiradical and Antioxidant Activity of Compounds Containing 1,3-Dicarbonyl Moiety Source: Materials (Basel) / PubMed Central URL: [Link]

• Title: Natural Antioxidants Isolated from Eucalyptus Leaf Waxes Source: Journal of Agricultural and Food Chemistry URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. s1.thcdn.com [s1.thcdn.com]

Comparative Biophysics Guide: Tritriacontane-16,18-dione vs. Cholesterol in Lipid Membrane Fluidity

Executive Summary

In the field of liposomal formulation and membrane biophysics, Cholesterol has long been the gold standard for modulating lipid bilayer fluidity and stability. However, the exploration of plant-derived aliphatic β -diketones has introduced novel structural paradigms for membrane engineering. Tritriacontane-16,18-dione (TTAD) , a naturally occurring 33-carbon β -diketone found in Eucalyptus and sunflower pollen[1][2], offers a radically different biophysical mechanism for membrane interaction.

This guide objectively compares the structural causality, fluidity modulation, and antioxidant capabilities of TTAD against cholesterol, providing formulation scientists with actionable, self-validating protocols for characterizing these distinct membrane modulators.

Structural Causality: Asymmetric Sterol vs. Symmetric Aliphatic Chain

To understand how a molecule alters membrane fluidity, one must first analyze its geometry and amphiphilicity.

The Cholesterol Paradigm

Cholesterol consists of a rigid, planar tetracyclic sterol ring, a short iso-octyl hydrocarbon tail, and a single polar hydroxyl (-OH) headgroup.

• Mechanism of Insertion: The -OH group anchors at the lipid-water interface by hydrogen bonding with the ester carbonyls of host phospholipids. The rigid sterol ring interpolates between the upper segments of the phospholipid tails (C1 to C10), while the flexible iso-octyl tail extends deeper.

• Fluidity Effect: Cholesterol acts as a "bidirectional buffer." Below the lipid phase transition temperature ( Tm​ ), it disrupts tight acyl chain packing, increasing fluidity. Above Tm​ , its rigid ring restricts the trans-gauche isomerizations of lipid tails, decreasing fluidity and promoting a Liquid-Ordered ( Lo​ ) phase.

The Tritriacontane-16,18-dione (TTAD) Paradigm

TTAD (C33H64O2) is a perfectly symmetric aliphatic chain with a central 1,3-dicarbonyl ( β -diketone) group at positions 16 and 18[1].

• Mechanism of Insertion: This geometry is biophysically profound. TTAD consists of two C15 alkyl tails flanking a polar β -diketone core. In a lipid bilayer, TTAD can adopt a "U-shaped" conformation where the central diketone anchors at the interface via hydrogen bonding (analogous to other β -diketones[3]), while the two C15 tails intercalate parallel to host phospholipids. Alternatively, it can adopt a linear, transmembrane-spanning conformation, acting as a molecular "tie-rod" across the ~4 nm bilayer core.

• Fluidity Effect: Unlike cholesterol's shallow ring insertion, TTAD's extreme hydrophobicity and length restrict the mobility of the deep hydrophobic core. Furthermore, the β -diketone moiety undergoes keto-enol tautomerization, providing potent antioxidant activity against peroxy radicals[4]. By scavenging radicals, TTAD prevents lipid peroxidation—a process that normally causes pathological membrane stiffening.

Comparative Performance Data

The following table summarizes the divergent biophysical properties of TTAD and Cholesterol when formulated into phospholipid bilayers.

Biophysical Parameter	Cholesterol	Tritriacontane-16,18-dione (TTAD)
Molecular Classification	Asymmetric Sterol	Symmetric Long-chain aliphatic β -diketone
Carbon Chain Length	27 (Rigid ring + short tail)	33 (Linear aliphatic)
Membrane Localization	Interfacial to mid-hydrophobic core	Transmembrane spanning or U-shaped core insertion
Fluidity Modulation	Bidirectional (buffers phase transitions)	Decreases deep-core fluidity (structural "tie-rod")
Phase Induction	Promotes Liquid-Ordered ( Lo​ ) phase	Promotes deep-core packing; preserves Liquid-Crystalline phase
Antioxidant Capacity	None (Susceptible to forming oxysterols)	High (Scavenges peroxy radicals via keto-enol tautomerization)[4]
Formulation Application	General liposome stabilization	Oxidative protection and deep-core structural engineering

Mandatory Visualizations: Workflows and Mechanisms

Fig 1. Mechanistic pathways of membrane fluidity modulation by Cholesterol versus TTAD.

Fig 2. Experimental workflow for liposome formulation and DPH fluorescence anisotropy validation.

Experimental Protocol: Quantifying Fluidity via DPH Anisotropy

To objectively compare the effects of TTAD and Cholesterol on membrane fluidity, we utilize 1,6-diphenyl-1,3,5-hexatriene (DPH) fluorescence anisotropy . DPH is a hydrophobic probe that partitions exclusively into the deep hydrophobic core of the bilayer. High anisotropy ( r ) indicates restricted probe mobility (low fluidity/high order), while low anisotropy indicates high fluidity.

Step-by-Step Methodology

Phase 1: Liposome Formulation

• Lipid Mixing: In a glass round-bottom flask, dissolve 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) and the chosen modulator (Cholesterol or TTAD) in a 2:1 Chloroform/Methanol mixture. Prepare three distinct batches:

  • Control: 100 mol% DPPC

  • Test A: 80 mol% DPPC / 20 mol% Cholesterol

  • Test B: 80 mol% DPPC / 20 mol% TTAD

• Film Formation: Evaporate the solvent using a rotary evaporator under a gentle nitrogen stream to form a thin lipid film. Place the flask in a vacuum desiccator for a minimum of 2 hours to remove trace solvents.

• Hydration & Extrusion: Hydrate the film with PBS (pH 7.4) at 50°C (well above the 41°C Tm​ of DPPC) to achieve a final lipid concentration of 1 mM. Extrude the suspension 11 times through a 100 nm polycarbonate membrane using a mini-extruder block heated to 50°C to form Large Unilamellar Vesicles (LUVs).

Phase 2: Probe Labeling 4. DPH Integration: Prepare a 2 mM stock solution of DPH in Tetrahydrofuran (THF). Inject the DPH stock into the LUV suspensions to achieve a Lipid:DPH molar ratio of 200:1. 5. Incubation: Incubate the labeled liposomes in the dark at 50°C for 30 minutes. Causality Note: Incubation above the Tm​ ensures the membrane is in the fluid phase, allowing the DPH probe to fully partition into the hydrophobic core without aggregating at the interface.

Phase 3: Anisotropy Measurement & Self-Validation 6. Thermal Sweep: Transfer the samples to a spectrofluorometer equipped with polarizing filters and a Peltier temperature controller. Set Excitation to 350 nm and Emission to 452 nm. Measure the steady-state anisotropy ( r ) from 20°C to 60°C at 2°C increments. 7. Self-Validating System Check:

• Validation Criteria: The Control sample (100% DPPC) must exhibit a sharp, sigmoidal drop in anisotropy exactly at 41°C.

• Failure Mode: If the Control baseline does not show this sharp phase transition, it indicates either poor liposome lamellarity, residual solvent, or DPH aggregation in the aqueous phase. The run is invalid and must be discarded.

• Comparative Analysis: Cholesterol will broaden the phase transition, maintaining a moderate anisotropy across the temperature sweep. TTAD is expected to significantly increase baseline anisotropy above Tm​ due to its deep-core anchoring and U-shaped/transmembrane insertion.

Sources

• 1. 16,18-Tritriacontanedione | C33H64O2 | CID 154874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Structure-activity relationship of long-chain beta-diketones

Structure-Activity Relationship (SAR) of Long-Chain β-Diketones: A Comparative Guide for Drug Development

Introduction: The Paradox of Long-Chain β-Diketones

As a Senior Application Scientist, one of the most persistent challenges in drug design is balancing target affinity with metabolic stability. Long-chain β-diketones—epitomized by natural curcuminoids and synthetic aliphatic derivatives—present a fascinating paradox. While they exhibit potent anti-inflammatory, antioxidant, and anticancer activities, their clinical translation is frequently derailed by the inherent instability of the β-diketone moiety at physiological pH[1].

This guide provides an objective, data-driven comparison of natural long-chain β-diketones and their structurally optimized alternatives. By dissecting the causality behind their pharmacokinetic behaviors, we offer actionable insights and self-validating experimental protocols for researchers engineering the next generation of β-diketone therapeutics.

Structural Dynamics: The Causality of Keto-Enol Tautomerism

To objectively compare these compounds, we must first understand the fundamental causality dictating their behavior: keto-enol tautomerism .

In the solid state and in acidic environments, the enol form of long-chain β-diketones dominates. This conformation is highly planar and stabilized by strong intramolecular hydrogen bonding[2]. This planarity is pharmacologically critical; it allows for extended π-conjugation, enabling the molecule to fit precisely into the narrow, hydrophobic binding pockets of target enzymes like 5-lipoxygenase (5-LO) or cyclooxygenase (COX)[3].

However, at physiological pH (7.4), the active methylene group situated between the two carbonyls becomes a metabolic liability. It is highly susceptible to deprotonation, triggering rapid hydrolytic cleavage that degrades the molecule into inactive fragments (e.g., ferulic acid and feruloylmethane)[1]. Therefore, modern SAR optimization focuses on modifying the β-diketone linkage or the flanking chains to lock the active enolic conformation while completely blocking the degradation pathway[3][4].

Comparative SAR Analysis: Natural vs. Optimized Alternatives

To overcome the limitations of natural β-diketones, researchers have developed several alternative scaffolds. Table 1 objectively compares the performance of these structural classes.

• Natural Curcuminoids: Feature a classic α,β-unsaturated β-diketone structure. They possess high target affinity but suffer from a severely limited half-life[1].

• Synthetic Monocarbonyl Analogs: The central β-diketone is replaced by a single carbonyl group (e.g., a cyclopentanone linker). This completely eliminates the active methylene, blocking hydrolytic cleavage while retaining the crucial electron-donating flanking groups[4].

• Pyrazole Derivatives: The diketone is replaced by a heterocyclic pyrazole ring, locking the molecule in a stable conformation that mimics the enol state, drastically improving target selectivity[3].

• Aliphatic Long-Chain β-Diketones: Lacking bulky aromatic rings, these linear molecules (e.g., heptadecane-8,10-dione) integrate into lipid membranes to modulate metabolic pathways. Their SAR relies heavily on chain length for lipophilicity[5].

Table 1: Quantitative Comparison of β-Diketone Derivatives

Compound Class	Representative Molecule	Half-Life (pH 7.4 buffer)	IC50 for TNF-α Inhibition (μM)	Primary SAR Driver
Natural β-Diketone	Curcumin	< 10 mins	~15.0	Ortho-methoxy & enol-form stabilization
Monocarbonyl Analog	Cyclohexanone derivative	> 24 hours	2.5 - 5.0	Elimination of active methylene
Pyrazole Derivative	Pyrazolocurcuminoid	> 24 hours	~0.8 (5-LO target)	Heterocyclic replacement of diketone
Aliphatic β-Diketone	Heptadecane-8,10-dione	~4 hours	N/A (Metabolic targets)	Aliphatic chain length (lipophilicity)

(Data synthesized from comparative in vitro stability and cytokine inhibition assays[3][4])

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, the protocols used to evaluate these SAR modifications must be self-validating. The following methodologies incorporate strict internal controls that confirm the assay's integrity independently of the test compound's performance.

Protocol 1: Kinetic Stability and Tautomeric Profiling via LC-MS

Causality: To prove that structural modifications (e.g., monocarbonyl substitution) prevent degradation, we must dynamically track the disappearance of the parent compound and the absence of cleavage products.

• Preparation: Dissolve the test compound in DMSO to a 10 mM stock. Dilute to 10 μM in 0.1 M Phosphate Buffer (pH 7.4) containing 10% methanol to ensure solubility.

• Incubation & Sampling: Incubate at 37°C. Extract 100 μL aliquots at 0, 15, 30, 60, 120, and 240 minutes.

• Quenching: Immediately quench each aliquot with 100 μL of ice-cold acetonitrile containing 1 μM of a uniformly isotope-labeled internal standard.

• LC-MS Analysis: Inject into a C18 reversed-phase column. Monitor the parent ion mass transition and specific degradation fragments.

• Self-Validation Check: The internal standard peak area must remain constant across all time points (CV < 5%). If it varies, the extraction efficiency is flawed, invalidating the kinetic decay curve.

Protocol 2: In Vitro Macrophage Anti-Inflammatory Screening

Causality: Target affinity must be measured in a cellular context where both compound stability and membrane permeability are tested simultaneously.

• Cell Culture: Seed RAW 264.7 murine macrophages in 96-well plates at 5x10⁴ cells/well. Incubate overnight.

• Pre-treatment: Treat cells with varying concentrations (0.1 - 20 μM) of the β-diketone analogs for 2 hours.

• Stimulation: Add 1 μg/mL Lipopolysaccharide (LPS) to induce inflammatory cytokine production. Incubate for 24 hours.

• Viability Control (Crucial): Perform an MTT assay on a parallel plate to ensure that a reduction in TNF-α is due to true pharmacological inhibition, not cytotoxicity[4].

• Quantification: Collect the supernatant and quantify TNF-α levels using a standard sandwich ELISA.

• Self-Validation Check: The MTT assay must show >90% cell viability at the calculated IC50 concentration. A known inhibitor (e.g., Dexamethasone) must be run concurrently to validate the LPS stimulation window.

Mechanistic Pathway Visualization

The following diagram maps the logical workflow of how SAR modifications overcome the physiological limitations of natural long-chain β-diketones.

Logical workflow of SAR optimization for long-chain beta-diketones to overcome degradation.

References

• Title: A Review of Recent Curcumin Analogues and Their Antioxidant, Anti-Inflammatory, and Anticancer Activities | Source: nih.
• Title: Structural Studies of β-Diketones and Their Implications on Biological Effects | Source: nih.
• Title: SAR Studies on Curcumin's Pro-inflammatory Targets: Discovery of Prenylated Pyrazolocurcuminoids as Potent and Selective Novel Inhibitors of 5-Lipoxygenase | Source: acs.
• Title: Discovery and evaluation of novel anti-inflammatory derivatives of natural bioactive curcumin | Source: nih.
• Title: Heptadecane-8,10-dione | 24514-84-9 | Source: benchchem.

Sources

• 1. A Review of Recent Curcumin Analogues and Their Antioxidant, Anti-Inflammatory, and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Studies of β-Diketones and Their Implications on Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery and evaluation of novel anti-inflammatory derivatives of natural bioactive curcumin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Heptadecane-8,10-dione | 24514-84-9 | Benchchem [benchchem.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Tritriacontane-14,18-dione

As a Senior Application Scientist, it is understood that meticulous research and groundbreaking discoveries are intrinsically linked to a foundational culture of safety. The proper management and disposal of laboratory chemicals are not merely regulatory hurdles; they are integral to the protection of our personnel, the environment, and the integrity of our scientific endeavors. This guide provides a comprehensive, step-by-step framework for the proper disposal of tritriacontane-14,18-dione, a long-chain aliphatic ketone. While this document is thorough, it is imperative to always consult your institution's Environmental Health & Safety (EHS) department for guidance specific to your location and facilities.

Understanding the Compound: Properties of Tritriacontane-14,18-dione

Property	Inferred Characteristic	Implication for Disposal
Physical State	Solid at room temperature	Easier to contain and less likely to become airborne compared to liquids or powders.
Volatility	Low	Minimal inhalation hazard under standard laboratory conditions.
Toxicity	Expected to be low, not classified as acutely toxic[1]	While not considered highly hazardous, direct contact should be avoided through the use of appropriate Personal Protective Equipment (PPE).
Reactivity	Generally stable, avoid strong oxidizing agents[2][3][4]	Should be segregated from incompatible chemicals during storage and disposal.
Environmental Fate	Not expected to be readily biodegradable	Landfill or incineration are the most likely appropriate disposal routes. Avoid disposal down the drain.[1][4][5]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe and compliant disposal of tritriacontane-14,18-dione.

Step 1: Personal Protective Equipment (PPE)

Before handling tritriacontane-14,18-dione for disposal, ensure you are wearing the appropriate PPE. This is a non-negotiable aspect of laboratory safety.

• Gloves: Wear chemical-resistant gloves (nitrile or neoprene are generally suitable).[3]

• Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against accidental splashes.[3]

• Lab Coat: A standard lab coat should be worn to protect skin and clothing.

Step 2: Waste Characterization

The first crucial step in any chemical disposal is to determine if the waste is hazardous.

• Consult the Safety Data Sheet (SDS): While a specific SDS for tritriacontane-14,18-dione may not be available, review the SDS for similar compounds, such as tritriacontane.[1] These will likely indicate that the pure substance is not classified as hazardous waste.

• Consider Contaminants: The key determinant for disposal is not just the primary chemical but also what it might be mixed with.

  • Non-Hazardous Solvents: If dissolved in a non-hazardous solvent (e.g., ethanol), the mixture may still be considered non-hazardous, but the disposal route may change.

  • Hazardous Solvents or Reagents: If contaminated with regulated hazardous materials (e.g., halogenated solvents, heavy metals), the entire waste mixture must be treated as hazardous.[6]

Step 3: Segregation and Collection

Proper segregation of chemical waste is essential to prevent dangerous reactions.

• Designated Waste Container: Use a chemically compatible container, clearly labeled for "Tritriacontane-14,18-dione Waste."

• Labeling: The label must include:

  • The words "Hazardous Waste" (even if presumed non-hazardous, this is a best practice until a final determination is made by EHS).[7][8][9]

  • The full chemical name: "Tritriacontane-14,18-dione."[8]

  • The names and approximate percentages of all other components in the container.[8]

  • The date accumulation started.

• Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within the lab.[7][9] This area should be under the control of laboratory personnel.[8] Keep the container closed except when adding waste.[8]

Step 4: Disposal Pathway Determination

The following diagram illustrates the decision-making process for selecting the correct disposal route.

Caption: Decision workflow for the disposal of Tritriacontane-14,18-dione.

Step 5: Final Disposal

• For Non-Hazardous Waste: If confirmed by your EHS department to be non-hazardous, the primary disposal options are:

  • Landfill: As a solid waste, it may be permissible to dispose of it in a standard laboratory solid waste stream that is sent to a landfill.[1]

  • Incineration: This is often the preferred method for organic compounds as it ensures complete destruction.[10]

• For Hazardous Waste: If the waste is deemed hazardous due to contamination, you must follow your institution's hazardous waste procedures. This typically involves:

  • Requesting Pickup: Submitting a chemical waste pickup request to your EHS department.

  • Documentation: Ensuring all labeling is accurate and complete for the waste manifest.

Under no circumstances should tritriacontane-14,18-dione or its solutions be poured down the drain. [1][4] This is to prevent any potential, albeit unlikely, environmental accumulation.

Spill & Emergency Procedures

In the event of a spill, follow these procedures:

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill: For a small, contained spill of the solid material, you can likely manage it yourself. For large spills or those involving hazardous solvents, evacuate the area and contact your institution's emergency line.

• Cleanup:

  • Wear your full PPE.

  • Carefully sweep up the solid material, taking care not to create dust.[4][5]

  • Place the spilled material and any contaminated cleaning supplies into a sealed, labeled container for disposal.

  • Wash the spill area with soap and water.

• Reporting: Report the spill to your laboratory supervisor and EHS department, as per your institution's policy.

Building a Culture of Safety

The responsible disposal of chemicals like tritriacontane-14,18-dione is a cornerstone of a robust safety culture. By understanding the properties of the compounds we work with and adhering to established protocols, we ensure that our pursuit of scientific advancement is both safe and sustainable. Always remember that your institution's Environmental Health & Safety department is your primary resource for guidance and clarification on all waste disposal matters.

References

• Tokyo Chemical Industry Co., Ltd. (2023).
• Cosmo Bio USA. (2015). Tritriacontane MSDS.
• Sigma-Aldrich. (2025).
• Clean Management Environmental Group. (2022, September 13).
• TCI Chemicals.
• Fisher Scientific. (2024, January 30).
• Fisher Scientific. (2010, June 16).
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 12411, Tritriacontane.
• Occupational Safety and Health Administration. Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities.
• Santa Cruz Biotechnology, Inc. (2018, March 20).
• Occupational Safety and Health Administr
• Anbarasan, P., et al. (2024, July 19). α-Alkylation of Aliphatic Ketones with Alcohols: Base Type as an Influential Descriptor. MDPI.
• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
• Occupational Safety and Health Administration. 1910.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Occupational Safety and Health Administration. Hazardous Waste Operations and Emergency Response (HAZWOPER) - Overview.
• American Chemical Society. (2022).
• Columbia University. Hazardous Chemical Waste Management Guidelines.
• Medical Laboratory Observer. (2019, June 15).
• Journal of the American Chemical Society. (2025, October 2).
• Express Polymer Letters. (2025, April 16).
• Journal of the American Chemical Society. (2023, August 28).

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